3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

• CAS: 1609409-17-7

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Methodologies of 3-(Piperidin-3-yl)-1,2,4-oxadiazole Hydrochloride

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Content Type: Technical Whitepaper

Strategic Utility in Drug Design

In contemporary medicinal chemistry, the 1,2,4-oxadiazole heterocycle has emerged as a privileged scaffold, predominantly utilized as a robust bioisostere for esters and amides[1]. Unlike traditional ester linkages that are highly susceptible to enzymatic cleavage by plasma esterases, the 1,2,4-oxadiazole ring offers profound metabolic stability while retaining critical hydrogen bond acceptor properties.

3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride represents a highly versatile building block[2]. By coupling the electron-deficient oxadiazole core with a basic piperidine ring, this compound provides a dual-action pharmacophore: the oxadiazole facilitates target engagement via dipole interactions, while the piperidine nitrogen (protonated at physiological pH) ensures excellent aqueous solubility and serves as a synthetic handle for further functionalization (e.g., reductive amination, acylation, or alkylation).

Structural Identity & Physicochemical Properties

Understanding the physicochemical baseline of a building block is critical for predicting its behavior in complex biological systems. The data below summarizes the core parameters of the free base and its hydrochloride salt[1][2].

Property	Value	Analytical / Computational Method
Chemical Name	3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride	IUPAC Nomenclature
CAS Registry Number	1609409-17-7	Vendor/Database Registry
Molecular Formula	C₇H₁₁N₃O · HCl (C₇H₁₂ClN₃O)	Elemental Analysis
Molecular Weight	189.64 g/mol (Salt); 153.18 g/mol (Base)	Mass Spectrometry
LogP (Partition Coefficient)	~0.3 (Free Base)	XLogP3 (Computed)
Topological Polar Surface Area	51.0 Ų	2D Structure Computation
Hydrogen Bond Donors	1 (Piperidine -NH₂⁺)	Structural Derivation
Hydrogen Bond Acceptors	3 (Oxadiazole N, N, O)	Structural Derivation
Physical State	Crystalline Solid (Powder)	Visual Observation

Causality-Driven Synthetic Workflow

The synthesis of 1,2,4-oxadiazoles is most efficiently achieved via the cyclodehydration of O-acylamidoximes[3]. The following step-by-step protocol is designed to maximize atom economy and ensure high stereochemical fidelity. We utilize an amidoxime intermediate because it allows for mild, room-temperature activation before the final thermal cyclization[4].

Step-by-Step Methodology

Step 1: Amidoxime Formation

• Procedure: Dissolve N-Boc-3-cyanopiperidine (1.0 eq) in absolute ethanol. Add hydroxylamine hydrochloride (1.5 eq) and sodium carbonate (1.5 eq). Reflux the mixture for 4–6 hours.

• Causality: Hydroxylamine acts as an alpha-effect nucleophile, selectively attacking the electrophilic nitrile carbon. Sodium carbonate is required to liberate the free hydroxylamine base in situ without degrading the Boc-protecting group.

Step 2: Cyclodehydration to the 1,2,4-Oxadiazole Ring

• Procedure: Isolate the amidoxime intermediate and dissolve it in triethyl orthoformate (solvent and reactant). Add a catalytic amount of Lewis acid (e.g., ZnCl₂ or BF₃·OEt₂) and heat to 80 °C for 3 hours[5].

• Causality: Triethyl orthoformate provides a one-carbon synthon. The Lewis acid activates the orthoester, facilitating nucleophilic attack by the amidoxime oxygen and nitrogen, followed by the elimination of ethanol to close the aromatic 1,2,4-oxadiazole ring.

Step 3: Deprotection and Salt Precipitation

• Procedure: Dissolve the N-Boc-oxadiazole intermediate in anhydrous dichloromethane (DCM). Dropwise, add 4M HCl in dioxane (5.0 eq) at 0 °C. Stir at room temperature for 2 hours until a white precipitate forms. Filter and wash with cold diethyl ether.

• Causality: The anhydrous acidic environment selectively cleaves the tert-butyl carbamate (Boc) group via a volatile isobutylene byproduct. The absence of water prevents the hydrolysis of the oxadiazole ring, simultaneously protonating the newly freed piperidine nitrogen to precipitate the highly pure hydrochloride salt.

Figure 1: Three-step synthetic workflow for 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride.

Self-Validating Analytical Protocols

To ensure scientific integrity, the synthesized compound must be subjected to a self-validating analytical loop. The presence of the oxadiazole ring and the piperidine core must be orthogonally confirmed.

Protocol: LC-MS and NMR Validation

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Method: Run the sample on a C18 reverse-phase column using a gradient of Water/Acetonitrile (0.1% Formic Acid).

  • Validation Metric: The free base must elute as a sharp peak with an ESI+ mass-to-charge ratio (m/z) of 154.1 [M+H]⁺ . The acidic mobile phase ensures the piperidine is ionized for optimal detection.

• Nuclear Magnetic Resonance (¹H NMR):

  • Method: Dissolve 10 mg of the salt in DMSO-d₆.

  • Validation Metric: The defining diagnostic peak is the C5-proton of the 1,2,4-oxadiazole ring , which appears as a sharp, highly deshielded singlet at approximately 9.50 – 9.70 ppm . The protonated piperidine nitrogen (-NH₂⁺) will present as a broad multiplet between 9.00 – 9.30 ppm, confirming the successful formation of the hydrochloride salt.

Figure 2: Self-validating characterization and ADME profiling workflow.

Pharmacokinetic & ADME Implications

The integration of 3-(Piperidin-3-yl)-1,2,4-oxadiazole into a drug discovery pipeline offers distinct pharmacokinetic advantages:

• Membrane Permeability & CNS Penetration: With a Topological Polar Surface Area (TPSA) of 51 Ų and a low LogP (~0.3), this scaffold sits well within the Lipinski and Veber rules for oral bioavailability. The TPSA is specifically optimal for Blood-Brain Barrier (BBB) penetration (typically < 90 Ų is required), making it an excellent precursor for CNS-active agents (e.g., muscarinic agonists or sphingosine-1-phosphate receptor modulators).

• Metabolic Resistance: Cytochrome P450 (CYP) enzymes often target electron-rich aromatic rings or accessible aliphatic chains. The 1,2,4-oxadiazole ring is electron-deficient, rendering it highly resistant to CYP-mediated oxidative metabolism. Furthermore, it completely bypasses the hydrolytic liabilities of standard ester/amide linkers[4].

References

• PubChem. "3-(1,2,4-Oxadiazol-3-yl)piperidine | C7H11N3O | CID 62388811" National Center for Biotechnology Information. Available at:[Link]

• NextSDS. "3-(1,2,4-oxadiazol-3-yl)piperidine hydrochloride — Chemical Substance Information." CAS 1609409-17-7. Available at:[Link]

• Augustine, J. K., Akabote, V., Hegde, S. G., & Alagarsamy, P. (2009). "PTSA-ZnCl2: An Efficient Catalyst for the Synthesis of 1,2,4-Oxadiazoles from Amidoximes and Organic Nitriles." Journal of Organic Chemistry, 74(15), 5640-5643. Available at:[Link]

• Baykov, S. V., et al. (2023). "Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles." MDPI, Molecules. Available at:[Link]

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An In-depth Technical Guide to 3-(Piperidin-3-yl)-1,2,4-oxadiazole Hydrochloride: A Potent α7 Nicotinic Acetylcholine Receptor Agonist

Abstract

This technical guide provides a comprehensive overview of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride, a potent and selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). The α7 nAChR is a crucial ligand-gated ion channel in the central nervous system, implicated in cognitive processes such as memory and attention, as well as inflammatory pathways.[1] Deficits in α7 nAChR function are linked to a range of neurological and psychiatric disorders, making it a significant target for therapeutic intervention. This document details the chemical properties, a robust synthesis protocol, and the pharmacological profile of the title compound. Furthermore, it provides field-proven, step-by-step experimental protocols for its characterization, including radioligand binding and functional assays, to ensure scientific integrity and reproducibility for researchers in drug development.

Chemical & Physical Properties

3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride is the salt form of the parent compound, enhancing its stability and aqueous solubility, which is crucial for biological testing and formulation.

Property	Value
IUPAC Name	3-(piperidin-3-yl)-1,2,4-oxadiazole hydrochloride
Molecular Formula	C₇H₁₁N₃O · HCl
Appearance	White to off-white solid
Core Scaffolds	Piperidine, 1,2,4-Oxadiazole
Key Structural Features	The basic nitrogen in the piperidine ring allows for salt formation. The 1,2,4-oxadiazole ring acts as a stable bioisostere for ester or amide groups.

Synthesis and Purification

The synthesis of 3-(Piperidin-3-yl)-1,2,4-oxadiazole is achieved through a multi-step process, culminating in the formation of the hydrochloride salt. The causality behind this specific synthetic route lies in the reliable and well-established chemical transformations that allow for the construction of the 1,2,4-oxadiazole ring from a piperidine-based carboxylic acid precursor.

Diagram of Synthetic Workflow

Caption: Synthetic pathway for 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride.

Detailed Synthesis Protocol

This protocol is adapted from the procedures outlined in patent WO2004022556 A1.

Step 1: Synthesis of 1-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid

• To a solution of nipecotic acid (1 equivalent) in a 1:1 mixture of dioxane and water, add sodium hydroxide (NaOH, 2 equivalents).

• Cool the mixture to 0°C in an ice bath.

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 equivalents) portion-wise, ensuring the temperature remains below 10°C.

• Allow the reaction to warm to room temperature and stir overnight.

• Concentrate the mixture under reduced pressure to remove the dioxane.

• Wash the remaining aqueous solution with diethyl ether.

• Acidify the aqueous layer to pH 2-3 with 1N hydrochloric acid (HCl).

• Extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the N-Boc protected acid as a white solid.

Step 2: Synthesis of N-tert-Butoxycarbonyl-3-(N'-hydroxycarbamimidoyl)piperidine

• Dissolve 1-(tert-Butoxycarbonyl)piperidine-3-carboxylic acid (1 equivalent) in anhydrous tetrahydrofuran (THF).

• Add carbonyl diimidazole (CDI, 1.1 equivalents) and stir at room temperature for 2 hours.

• In a separate flask, prepare a solution of hydroxylamine hydrochloride (1.5 equivalents) and triethylamine (1.5 equivalents) in dimethylformamide (DMF).

• Add the hydroxylamine solution to the activated acid mixture and stir overnight at room temperature.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over sodium sulfate, and concentrate.

• Purify the residue by column chromatography (silica gel, ethyl acetate/hexane gradient) to obtain the amidoxime intermediate.

Step 3: Synthesis of tert-Butyl 3-(1,2,4-oxadiazol-3-yl)piperidine-1-carboxylate

• Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 equivalents) in anhydrous THF and cool to 0°C.

• Add a solution of the amidoxime intermediate (from Step 2, 1 equivalent) in THF dropwise.

• Stir the mixture at 0°C for 30 minutes.

• Add ethyl formate (1.5 equivalents) and allow the reaction to warm to room temperature, stirring overnight.

• Carefully quench the reaction with saturated ammonium chloride solution.

• Extract with ethyl acetate, wash with brine, dry, and concentrate.

• Purify via column chromatography to yield the Boc-protected oxadiazole.

Step 4: Synthesis of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

• Dissolve the Boc-protected oxadiazole (from Step 3) in a 4M solution of HCl in 1,4-dioxane.

• Stir the solution at room temperature for 2-4 hours, monitoring the deprotection by TLC.

• A precipitate will form. Collect the solid by filtration.

• Wash the solid with cold diethyl ether and dry under vacuum to yield the final product, 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride.

Mechanism of Action & Pharmacological Profile

The primary pharmacological target of 3-(Piperidin-3-yl)-1,2,4-oxadiazole is the α7 nicotinic acetylcholine receptor (nAChR). This receptor is a homopentameric ligand-gated ion channel permeable to cations, including Na⁺ and Ca²⁺.[2][3]

Signaling Pathway Diagram

Caption: Mechanism of α7 nAChR activation by 3-(Piperidin-3-yl)-1,2,4-oxadiazole.

Upon binding, the compound acts as an agonist , inducing a conformational change in the receptor that opens the central ion pore. The subsequent influx of calcium ions acts as a critical second messenger, triggering a cascade of downstream intracellular signaling events. These events can lead to the modulation of neurotransmitter release (e.g., glutamate, acetylcholine), enhancement of synaptic plasticity, and attenuation of inflammatory responses, which are key therapeutic rationales for developing α7 nAChR agonists.

Pharmacological Data

The following data, derived from patent WO2004022556 A1, demonstrates the high affinity and functional agonist activity of the compound at the human α7 nAChR.

Assay Type	Target	Result
Radioligand Binding	Human α7-nAChR	Ki = 4 nM
Functional Activity (FLIPR)	Human α7-nAChR	EC₅₀ = 940 nM

The low nanomolar Ki value indicates a very high binding affinity for the receptor. The sub-micromolar EC₅₀ value confirms its ability to potently activate the receptor and elicit a functional response.

Key Experimental Protocols

To ensure the trustworthiness and reproducibility of the pharmacological data, the following detailed protocols are provided. These methods are industry-standard for characterizing ligands targeting ligand-gated ion channels.

Experimental Workflow Diagram

Caption: Workflow for the pharmacological characterization of the title compound.

Protocol 1: α7 nAChR Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of the test compound by measuring its ability to displace a known radiolabeled ligand from the receptor.

• Cell Membrane Preparation:

  • Culture SH-EP1 cells stably expressing the human α7 nAChR.

  • Harvest cells and homogenize in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Centrifuge the homogenate at 1,000 x g to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., using a BCA assay).

• Competition Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation, the radioligand (e.g., [³H]-Methyllycaconitine, [³H]-MLA, at a concentration near its Kd), and varying concentrations of the test compound (3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride).

  • To determine non-specific binding, use a high concentration of a known α7 ligand (e.g., nicotine or unlabeled MLA).

  • Incubate the plate at room temperature for 2-3 hours to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter plate (e.g., GF/C) using a cell harvester. This separates bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer.

  • Allow the filters to dry, then add scintillation cocktail.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: FLIPR® (Fluorometric Imaging Plate Reader) Calcium Influx Assay

This functional assay measures the ability of the agonist to activate the α7 nAChR, leading to calcium influx into the cell.[4][5][6][7][8]

• Cell Plating:

  • Seed cells expressing the human α7 nAChR (e.g., GH4C1 or HEK293 cells) into black-walled, clear-bottom 96- or 384-well plates.

  • Culture overnight to allow for cell adherence.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or the dye from a FLIPR Calcium Assay Kit).

  • Remove the culture medium from the cell plate and add the dye loading buffer to each well.

  • Incubate the plate for 30-60 minutes at 37°C, allowing the cells to take up the dye.

• Compound Plate Preparation:

  • Prepare a separate plate containing serial dilutions of the test compound (3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride) in an appropriate assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

• FLIPR Measurement:

  • Place both the cell plate and the compound plate into the FLIPR instrument.

  • Establish a baseline fluorescence reading from the cell plate.

  • The instrument will automatically add the test compound from the compound plate to the cell plate.

  • Immediately begin recording the fluorescence intensity over time (typically for 1-3 minutes). Agonist activation of the α7 nAChR will cause an influx of Ca²⁺, leading to a sharp increase in fluorescence as the dye binds to calcium.

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) for each well (peak fluorescence minus baseline fluorescence).

  • Plot the ΔF or the peak response as a function of the logarithm of the test compound concentration.

  • Fit the resulting concentration-response curve using a sigmoidal dose-response equation to determine the EC₅₀ value (the concentration that elicits 50% of the maximal response) and the maximum efficacy (Emax).

Conclusion

3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride is a well-characterized, high-affinity agonist of the α7 nicotinic acetylcholine receptor. Its straightforward synthesis and potent, selective pharmacological profile make it a valuable tool for researchers investigating the role of the α7 nAChR in health and disease. The detailed protocols provided herein offer a validated framework for the synthesis and functional characterization of this and similar compounds, supporting further research and development efforts in the pursuit of novel therapeutics for cognitive and inflammatory disorders.

References

• A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers. PubMed. Available at: [Link]

• FLIPR Membrane Potential Assay Kit Guide. Molecular Devices. Available at: [Link]

• Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. Taylor & Francis Online. Available at: [Link]

• Nicotinic acetylcholine receptor. Wikipedia. Available at: [Link]

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• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Bentham Science. Available at: [Link]

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• FLIPR Calcium 6 Assay Kit Guide. Molecular Devices. Available at: [Link]

• Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities. ACS Publications. Available at: [Link]

• Synthesis of novel 3-(1-(1-substituted piperidin-4-yl)-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazol-5(4H)-one as antifungal agents. PubMed. Available at: [Link]

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Engineering the 1,2,4-Oxadiazole Scaffold: A Technical Whitepaper on Synthesis, Pharmacological Evaluation, and Drug Discovery Workflows

Executive Summary

As a Senior Application Scientist, the objective in drug discovery is not merely to synthesize novel entities, but to engineer molecular scaffolds with predictable pharmacokinetic and pharmacodynamic behaviors. The 1,2,4-oxadiazole heterocycle represents a privileged scaffold in modern medicinal chemistry. Recognized primarily for its profound bioisosteric equivalence to ester and amide moieties, this five-membered ring imparts enhanced metabolic stability while maintaining the necessary hydrogen-bonding interactions required for target affinity[1]. This whitepaper synthesizes recent advancements in 1,2,4-oxadiazole pharmacology, detailing optimized synthetic protocols, structure-activity relationships (SAR), and validated in vitro screening methodologies.

Mechanistic Pharmacology: The 1,2,4-Oxadiazole Advantage

The core rationale for integrating the 1,2,4-oxadiazole ring into lead compounds lies in its resistance to hydrolytic cleavage by ubiquitous esterases and amidases[2]. By replacing a labile carbonyl group with a rigid 1,2,4-oxadiazole ring, medicinal chemists can drastically improve a drug candidate's half-life and bioavailability[3].

Recent oncological and parasitological studies highlight the efficacy of 3,5-diaryl-substituted 1,2,4-oxadiazoles as potent antiproliferative agents. Specifically, in silico and in vitro evaluations indicate that these derivatives exhibit high-affinity binding to the colchicine site of tubulin[4]. This interaction disrupts microtubule dynamics, precipitating G2/M phase cell cycle arrest and subsequent apoptosis in drug-resistant cancer cell lines[4].

Tubulin-mediated apoptosis pathway induced by 1,2,4-oxadiazole derivatives.

Quantitative Structure-Activity Relationship (QSAR) Insights

Structural modifications at the C3 and C5 positions of the oxadiazole ring dictate both potency and selectivity[5]. The introduction of electron-donating or electron-withdrawing groups significantly influences antiproliferative potency[5]. Table 1 aggregates recent quantitative data demonstrating the broad-spectrum efficacy of various 1,2,4-oxadiazole derivatives against neoplastic cell lines and trypanosomatids.

Table 1: Comparative In Vitro Biological Activities of 1,2,4-Oxadiazole Derivatives

Compound / Derivative	Target / Cell Line	Activity (IC₅₀ / EC₅₀)	Pharmacological Profile
Hit Compound 23	Chronic Myeloid Leukemia (CML)	5.5 – 13.2 µM	Tubulin binding; overcomes drug resistance[4]
Hit Compound 23	Trypanosoma cruzi amastigotes	2.9 µM	High-potency antiparasitic activity[4]
Compound 6	MCF-7 (Breast Cancer)	0.23 µM	High-potency antiproliferative[4]
Compound 6	ACHN (Renal Cell Carcinoma)	0.11 µM	High-potency antiproliferative[4]
Compound 7	Leishmania donovani	5.7 µM	Anti-protozoal activity[4]

Validated Synthetic Methodologies

The synthesis of 1,2,4-oxadiazoles typically proceeds via the O-acylation of an amidoxime followed by intramolecular cyclodehydration[6]. To optimize yield and scalability, we advocate for a microwave-assisted protocol, which drastically reduces reaction times and limits the formation of thermodynamic byproducts[4].

Protocol 1: Microwave-Assisted Synthesis of 3,5-Disubstituted 1,2,4-Oxadiazoles

This protocol outlines the construction of the 1,2,4-oxadiazole ring using a molecular hybridization approach[5].

Step 1: Reagent Preparation & O-Acylation

• Action: In a sealed microwave vessel under a dry nitrogen atmosphere, add benzamidoxime (1.14 mmol) and dry potassium carbonate (2.53 mmol) to 3.0 mL of anhydrous dichloromethane (DCM). Dropwise, add 3-aryl-acryloyl chloride dissolved in 3.0 mL of anhydrous DCM[5].

• Causality: Potassium carbonate acts as a mild base and proton scavenger. It neutralizes the HCl generated during the reaction between the amidoxime and acyl chloride, driving the O-acylation equilibrium forward without degrading sensitive functional groups.

Step 2: Microwave-Induced Cyclodehydration

• Action: Subject the sealed vessel to microwave irradiation.

• Causality: Conventional thermal heating relies on convection, which is slow and can lead to thermal degradation. Microwave irradiation directly couples with the polar solvent (DCM) and reagents, providing rapid, localized superheating that overcomes the high activation energy barrier for intramolecular cyclodehydration, reducing reaction time from hours to minutes[4].

Step 3: Quenching & Extraction

• Action: Quench the reaction with a saturated solution of sodium bicarbonate. Separate the organic layer, extract the aqueous layer with DCM (3 x 10 mL), wash with brine, and dry over anhydrous sodium sulfate[5].

• Causality: Sodium bicarbonate safely neutralizes any remaining acidic species. Brine washing removes highly polar impurities, and sodium sulfate effectively sequesters residual water, preventing the hydrolysis of the newly formed product during concentration.

Step 4: Self-Validating Purification

• Action: Purify the crude product by silica gel column chromatography and monitor via Thin Layer Chromatography (TLC)[5].

• Self-Validation: The reaction progress and purity are continuously validated via TLC. The disappearance of the highly polar amidoxime spot and the emergence of a higher Rf​ value spot (due to the loss of polar hydroxyl and amino groups upon cyclization) provides real-time, visual confirmation of the cyclodehydration event.

Experimental workflow for the synthesis and biological screening of oxadiazoles.

In Vitro Biological Evaluation Protocols

To accurately quantify the antiproliferative effects of synthesized derivatives, a robust cell viability assay is required. The MTT assay provides a reliable system for assessing mitochondrial metabolic activity[5].

Protocol 2: High-Throughput MTT Cell Viability Assay

Step 1: Cell Seeding and Treatment

• Action: Seed cancer cells (e.g., MCF-7 or CML lines) in 96-well plates. Treat the cells with various concentrations of the synthesized 1,2,4-oxadiazole compounds for 48 to 72 hours[5]. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Self-Validation: The inclusion of a vehicle control establishes the baseline 100% viability threshold, while the positive control validates the assay's sensitivity to established cytotoxic agents.

Step 2: MTT Incubation

• Action: Add MTT solution to each well and incubate for 2-4 hours[5].

• Causality: The tetrazolium dye (MTT) is reduced to insoluble purple formazan exclusively by NAD(P)H-dependent cellular oxidoreductase enzymes in metabolically active cells. This biochemical conversion serves as a direct proxy for cell viability.

Step 3: Formazan Solubilization & Analysis

• Action: Remove the medium and add the solubilization buffer (e.g., DMSO) to dissolve the formazan crystals[5]. Measure the optical density via spectrophotometry.

• Causality: The generated formazan crystals are impermeable to cell membranes and insoluble in aqueous culture media. Complete solubilization is mandatory to achieve a homogenous solution, ensuring that absorbance readings accurately reflect the total formazan concentration.

Conclusion

The 1,2,4-oxadiazole scaffold remains a cornerstone in the development of novel therapeutics due to its exceptional bioisosteric properties, metabolic stability, and synthetic tractability. By employing microwave-assisted synthesis and rigorous, self-validating biological assays, researchers can efficiently generate and screen high-potency derivatives capable of overcoming multidrug resistance in oncology and parasitology.

References

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• Design and synthesis of new 1,2,4-oxadiazole/quinazoline-4-one hybrids with antiproliferative activity as multitargeted inhibitors Source: Frontiers in Chemistry URL:[Link]

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The Piperidine-Oxadiazole Scaffold: A Technical Guide to its Discovery, History, and Application in Medicinal Chemistry

Abstract

The confluence of the piperidine ring and the oxadiazole core has given rise to a privileged scaffold in modern medicinal chemistry. This guide provides an in-depth technical exploration of the discovery and history of piperidine-containing oxadiazoles, tracing their evolution from synthetic curiosities to clinically relevant pharmacophores. We will delve into the strategic rationale for their design, focusing on the concept of bioisosterism, and provide a detailed examination of key synthetic methodologies. Through two primary case studies—the pioneering cannabinoid receptor antagonist Rimonabant and a contemporary class of potent tubulin-inhibiting anticancer agents—this document will illuminate the versatility of this scaffold. Detailed experimental protocols for synthesis and biological characterization are provided to empower researchers in the field of drug discovery and development.

Genesis of a Privileged Scaffold: A Historical Perspective

The story of piperidine-containing oxadiazoles is built upon the foundational discoveries of its constituent heterocycles. The piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, is a ubiquitous structural motif in natural products and synthetic pharmaceuticals, valued for its ability to confer desirable physicochemical properties such as basicity and water solubility.[1]

The oxadiazole ring, a five-membered heterocycle containing one oxygen and two nitrogen atoms, has a rich history dating back to the late 19th century. The first synthesis of the 1,2,4-oxadiazole isomer was reported in 1884 by Tiemann and Krüger.[2] It wasn't until nearly eight decades later, in 1965, that C. Ainsworth described the first preparation of the parent 1,3,4-oxadiazole.[2] These early syntheses, though groundbreaking, often suffered from low yields and the formation of byproducts.[2]

The true potential of the oxadiazole ring in drug discovery began to be realized with the advent of the concept of bioisosterism . Medicinal chemists recognized that the oxadiazole moiety could serve as a metabolically stable surrogate for labile ester and amide functionalities.[3][4] This is due to the electronic and steric similarity of the oxadiazole ring to these groups, allowing it to maintain key binding interactions with biological targets while being resistant to enzymatic hydrolysis.[3][4][5] This strategic replacement can significantly improve a drug candidate's pharmacokinetic profile.

While the precise first synthesis of a molecule containing both a piperidine and an oxadiazole ring is not definitively documented in a landmark publication, the emergence of this scaffold in the medicinal chemistry literature became prominent in the 1990s. One of the earliest and most significant examples of a piperidine-containing oxadiazole to enter drug development was Rimonabant , discovered by Sanofi-Aventis in 1994.[6]

Synthetic Strategies: Building the Piperidine-Oxadiazole Core

The construction of piperidine-containing oxadiazoles relies on the robust and well-established chemistries for forming the oxadiazole ring, coupled with methods for incorporating the piperidine moiety. The most common approaches involve the cyclization of a precursor containing the piperidine group.

Synthesis of 1,3,4-Oxadiazoles

A prevalent method for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles involves the dehydrative cyclization of 1,2-diacylhydrazines. This can be achieved using a variety of dehydrating agents such as phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), or polyphosphoric acid (PPA).[7][8]

A more contemporary and milder approach is the "one-pot" synthesis from a carboxylic acid and an acyl hydrazide.[9][10] This method often utilizes a coupling agent to first form the diacylhydrazine intermediate in situ, which is then cyclized without isolation.

Experimental Protocol: One-Pot Synthesis of a 2-(Piperidin-4-yl)-1,3,4-Oxadiazole Derivative [11]

This protocol describes a general procedure for the synthesis of a 1,3,4-oxadiazole linked to a piperidine ring at the 4-position.

Step 1: Synthesis of Ethyl 1-(Arylsulfonyl)piperidine-4-carboxylate

• To a solution of ethyl isonipecotate (1 equivalent) in a suitable solvent (e.g., dichloromethane), add a base such as triethylamine (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of the desired arylsulfonyl chloride (1.1 equivalents) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 1-(Arylsulfonyl)piperidine-4-carbohydrazide

• Dissolve the ethyl ester from Step 1 (1 equivalent) in ethanol.

• Add hydrazine monohydrate (5-10 equivalents).

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature and add cold water to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain the carbohydrazide.[11]

Step 3: Synthesis of the 1,3,4-Oxadiazole Ring

• To a solution of the carbohydrazide from Step 2 (1 equivalent) and a carboxylic acid (1.1 equivalents) in a solvent like acetonitrile, add a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) (1.5 equivalents) and a catalyst like 1-hydroxybenzotriazole (HOBt) (0.2 equivalents).

• Stir the mixture at room temperature for 12-16 hours to form the diacylhydrazine intermediate.

• Add a dehydrating agent, such as triphenylphosphine (1.5 equivalents) and carbon tetrabromide (1.5 equivalents).[9]

• Stir at room temperature for an additional 4-8 hours.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer and concentrate under reduced pressure.

• Purify the final product by column chromatography.

Synthesis of 1,2,4-Oxadiazoles

The synthesis of 1,2,4-oxadiazoles typically proceeds via the reaction of an amidoxime with a carboxylic acid derivative, such as an acyl chloride or an anhydride.[12][13]

Caption: General synthesis of 1,2,4-oxadiazoles.

Case Study 1: Rimonabant - A Pioneer in Targeting the Endocannabinoid System

Discovery and History

Rimonabant (SR141716A) was discovered and developed by Sanofi-Aventis and represents a landmark in the history of piperidine-containing oxadiazoles.[8] It was the first-in-class selective cannabinoid receptor 1 (CB1) antagonist to be approved for therapeutic use.[8][14] Approved in Europe in 2006 as an adjunct to diet and exercise for the treatment of obesity, Rimonabant's development was a significant step forward in understanding the role of the endocannabinoid system in regulating appetite and energy balance.[14][15] However, it was withdrawn from the market in 2008 due to concerns about serious psychiatric side effects, including depression and anxiety.[8][16] Despite its withdrawal, the story of Rimonabant provides invaluable lessons in drug development and the complexities of targeting central nervous system receptors.

Mechanism of Action

Rimonabant acts as an inverse agonist at the CB1 receptor.[8] These receptors are predominantly found in the brain and peripheral tissues, including adipocytes.[17] The endocannabinoid system, through the action of endogenous ligands like anandamide, plays a role in regulating food intake and the brain's reward system.[17][18] By blocking the CB1 receptor, Rimonabant was shown to reduce appetite and promote weight loss.[16][19]

Caption: Rimonabant's signaling pathway.

Synthesis of Rimonabant

The synthesis of Rimonabant has been reported through various routes. A common approach is outlined below.[17]

Experimental Protocol: Synthesis of Rimonabant [17]

Step 1: Synthesis of the Diketo Ester Intermediate

• To a solution of 4-chloropropiophenone (1 equivalent) in an anhydrous solvent such as tetrahydrofuran (THF), add a strong base like lithium hexamethyldisilazide (LiHMDS) (1.1 equivalents) at -78 °C.

• After stirring for 30 minutes, add diethyl oxalate (1.2 equivalents).

• Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with ethyl acetate.

• Dry the organic layer and concentrate to yield the crude diketo ester.

Step 2: Formation of the Pyrazole Ring

• Dissolve the diketo ester from Step 1 (1 equivalent) in ethanol.

• Add 2,4-dichlorophenylhydrazine hydrochloride (1.1 equivalents).

• Reflux the mixture for 4-6 hours.

• Cool the reaction and remove the solvent under reduced pressure.

• Purify the resulting pyrazole derivative by column chromatography.

Step 3: Amide Coupling with N-Aminopiperidine

• Hydrolyze the ester of the pyrazole derivative from Step 2 to the corresponding carboxylic acid using a base such as lithium hydroxide.

• Activate the carboxylic acid using a coupling agent like thionyl chloride or a carbodiimide.

• In a separate flask, dissolve N-aminopiperidine (1.2 equivalents) and a base like triethylamine in an anhydrous solvent.

• Slowly add the activated pyrazole derivative to the N-aminopiperidine solution at 0 °C.

• Allow the reaction to proceed at room temperature for 12 hours.

• Work up the reaction by washing with water and brine, followed by drying and concentration.

• Purify the final product, Rimonabant, by recrystallization or column chromatography.

Biological Characterization

The characterization of CB1 receptor antagonists like Rimonabant involves a suite of in vitro assays to determine their affinity, potency, and functional activity.

Key Experimental Workflow: Radioligand Binding Assay for CB1 Receptor Affinity [20]

• Membrane Preparation: Prepare membrane homogenates from cells expressing the human CB1 receptor or from brain tissue known to have high CB1 receptor density.

• Assay Setup: In a 96-well plate, add the membrane preparation, a radiolabeled CB1 receptor ligand (e.g., [³H]CP55,940), and varying concentrations of the test compound (Rimonabant).

• Incubation: Incubate the plate at a controlled temperature (e.g., 37 °C) for a specific duration to allow for binding to reach equilibrium.

• Separation: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Case Study 2: Piperidine-Oxadiazoles as Novel Anticancer Agents

Discovery and Rationale

More recently, the piperidine-oxadiazole scaffold has been explored for its potential in cancer therapy. A novel class of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides has been identified as potent antiproliferative agents.[4][21] The discovery of these compounds often stems from high-throughput screening campaigns, followed by structure-activity relationship (SAR)-guided optimization to enhance their potency and pharmacological properties.[4]

Mechanism of Action: Tubulin Inhibition

This class of piperidine-oxadiazoles exerts its anticancer effects by inhibiting tubulin polymerization.[4][21] Tubulin is a critical protein that polymerizes to form microtubules, which are essential components of the cytoskeleton and the mitotic spindle.[2] By disrupting microtubule dynamics, these compounds arrest the cell cycle in the G2/M phase, leading to apoptosis in cancer cells.[22]

Compound	Cell Line	GI₅₀ (µM)[4]
8d	DU-145 (Prostate)	1.2 ± 0.4
11a	K562 (Leukemia)	0.55 ± 0.05
11c	K562 (Leukemia)	1.5 ± 0.7
12a	DU-145 (Prostate)	0.12

Table 1: Antiproliferative activity of selected 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides.

Synthesis

The synthesis of these compounds generally involves the formation of the 1,2,4-oxadiazole ring followed by the elaboration of the carboxamide side chain.[4]

Experimental Protocol: Synthesis of 4-(1,2,4-Oxadiazol-5-yl)piperidine-1-carboxamides [4]

Step 1: Synthesis of Piperidine-4-carboxamidoxime

• Treat piperidine-4-carbonitrile with hydroxylamine hydrochloride in the presence of a base like sodium bicarbonate in a protic solvent such as ethanol.

• Reflux the mixture for several hours until the reaction is complete as monitored by TLC.

• Cool the reaction and isolate the amidoxime product.

Step 2: Formation of the 1,2,4-Oxadiazole Ring

• React the piperidine-4-carboxamidoxime from Step 1 with a suitable carboxylic acid anhydride or acyl chloride in a solvent like pyridine.

• Heat the reaction mixture to facilitate the cyclization.

• After workup, purify the resulting 4-(1,2,4-oxadiazol-5-yl)piperidine derivative.

Step 3: Carboxamide Formation

• Dissolve the product from Step 2 in an aprotic solvent.

• React with the desired isocyanate.

• Alternatively, treat with a carbamoyl chloride in the presence of a non-nucleophilic base like diisopropylethylamine (DIPEA).

• Purify the final carboxamide product by chromatography or recrystallization.

Biological Characterization

The primary assay to confirm the mechanism of action of these compounds is the in vitro tubulin polymerization assay.

Key Experimental Workflow: In Vitro Tubulin Polymerization Assay [2][14]

• Reagents: Use purified tubulin protein, a polymerization buffer containing GTP, and a fluorescent reporter that binds to polymerized microtubules.

• Assay Setup: In a 96-well plate, add the tubulin solution and varying concentrations of the test compound. Include positive (e.g., paclitaxel) and negative (e.g., DMSO vehicle) controls.

• Initiation of Polymerization: Initiate polymerization by warming the plate to 37 °C.

• Fluorescence Measurement: Monitor the increase in fluorescence over time using a plate reader. The fluorescence is proportional to the amount of polymerized tubulin.

• Data Analysis: Plot fluorescence intensity against time. Calculate the IC₅₀ value, which is the concentration of the compound that inhibits tubulin polymerization by 50%.

Caption: Workflow for tubulin polymerization assay.

Future Perspectives and Conclusion

The piperidine-oxadiazole scaffold continues to be a fertile ground for drug discovery. Its inherent "drug-like" properties, combined with the versatility of the oxadiazole ring as a bioisostere and a pharmacophoric element, ensure its continued exploration across a wide range of therapeutic areas.[23][24] Current research is focused on developing novel derivatives with improved potency, selectivity, and safety profiles. The exploration of different substitution patterns on both the piperidine and oxadiazole rings allows for the fine-tuning of interactions with specific biological targets.

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potential biological targets of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

An In-Depth Technical Guide to the Potential Biological Targets of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

Abstract

The compound 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride represents a compelling chemical scaffold for drug discovery, integrating two moieties of significant pharmacological interest: the piperidine ring and the 1,2,4-oxadiazole core. While direct biological data on this specific molecule is sparse, a comprehensive analysis of its constituent fragments allows for the formulation of robust hypotheses regarding its potential biological targets. This guide deconstructs the molecule's structure to predict its most probable interactions, focusing primarily on the cholinergic system—a critical network in neurodegenerative and psychiatric disorders. We will explore potential activities as a cholinesterase inhibitor, a nicotinic acetylcholine receptor (nAChR) modulator, and a muscarinic acetylcholine receptor (mAChR) ligand. Furthermore, secondary targets within inflammatory and neuromodulatory pathways, including sigma and serotonin receptors, will be considered. This document provides the scientific rationale behind these predictions and outlines detailed, field-proven experimental workflows for the validation of each potential target, thereby serving as a strategic roadmap for researchers initiating an investigation into this compound.

Deconstruction of a Privileged Scaffold: Rationale for Target Exploration

The predictive power of medicinal chemistry often lies in recognizing "privileged structures"—molecular scaffolds that are capable of binding to multiple, often related, biological targets. The title compound is a combination of two such structures.

• The 1,2,4-Oxadiazole Core: This five-membered heterocycle is a versatile component in modern drug design. It is recognized for its metabolic stability and its role as a bioisostere for ester and amide groups, a feature that can significantly improve a drug candidate's pharmacokinetic profile.[1] The oxadiazole scaffold is present in molecules with a vast array of biological activities, including anti-inflammatory, anticancer, and central nervous system (CNS) effects.[1][2][3][4]

• The Piperidine Ring: As one of the most prevalent nitrogen-containing heterocycles in pharmaceuticals, the piperidine ring is a cornerstone of CNS drug design.[5] Its conformational flexibility and basic nitrogen atom are key to forming critical interactions with receptor sites, enhancing binding affinity and improving properties like cell membrane permeability.[6] Piperidine derivatives are known to interact with a wide range of enzymes, receptors, and ion channels.[7]

The covalent linkage of these two fragments suggests that 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride is pre-disposed to interact with targets that recognize a basic amine for primary binding, supplemented by secondary interactions from the heterocyclic core. This profile strongly implicates targets within the cholinergic nervous system.

Primary Target Hub: The Cholinergic System

The cholinergic system, regulated by the neurotransmitter acetylcholine (ACh), is fundamental to cognitive processes, memory, and autonomic control. Its dysregulation is a hallmark of Alzheimer's disease, schizophrenia, and other neurological disorders. The structural motifs within the target compound make this system the most promising area for investigation.

Potential Target Class 1: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE)

Scientific Rationale: The primary strategy for treating the cognitive symptoms of Alzheimer's disease is the inhibition of cholinesterases (AChE and BChE), the enzymes responsible for degrading acetylcholine.[8] Several studies have successfully synthesized and validated oxadiazole-piperidine derivatives as potent cholinesterase inhibitors.[8][9][10] The underlying hypothesis is that the protonated piperidine nitrogen can form a crucial ionic interaction with the anionic subsite of the cholinesterase active site, while the oxadiazole ring provides additional hydrogen bonding and hydrophobic interactions to secure the ligand within the catalytic gorge.

Experimental Validation Workflow: A logical progression from computational prediction to enzymatic confirmation is essential. This workflow ensures that resources are directed toward the most promising experimental pathway.

Caption: Workflow for the validation of cholinesterase inhibition.

Detailed Protocol: AChE/BChE Inhibition Assay (Ellman's Method)

This colorimetric assay quantifies cholinesterase activity by measuring the production of thiocholine, which reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product.

• Reagent Preparation:

  • Phosphate Buffer (PB): 0.1 M, pH 8.0.

  • DTNB Solution: 10 mM DTNB in PB.

  • Substrate Solution: 10 mM acetylthiocholine iodide (ATCI) for AChE or butyrylthiocholine iodide (BTCI) for BChE in deionized water.

  • Enzyme Solution: Human recombinant AChE or BChE diluted in PB to achieve a consistent reaction rate.

  • Test Compound: Prepare a 10 mM stock solution of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride in a suitable solvent (e.g., DMSO) and create serial dilutions.

• Assay Procedure (96-well plate format):

  • To each well, add:

    • 140 µL of 0.1 M PB (pH 8.0).

    • 20 µL of DTNB solution.

    • 10 µL of test compound dilution (or solvent for control).

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Add 10 µL of the enzyme solution to each well and mix.

  • Initiate the reaction by adding 20 µL of the appropriate substrate solution (ATCI or BTCI).

  • Immediately measure the absorbance at 412 nm every 30 seconds for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor.

  • Determine the percentage of inhibition relative to the solvent control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Potential Target Class 2: Nicotinic Acetylcholine Receptors (α7 Subtype)

Scientific Rationale: The α7 nAChR is a ligand-gated ion channel highly expressed in brain regions critical for cognition, such as the hippocampus and cortex.[11] Its activation leads to calcium influx, modulating neurotransmitter release. Agonists and positive allosteric modulators (PAMs) of the α7 nAChR are sought after as treatments for cognitive deficits in schizophrenia and Alzheimer's disease.[12][13] The structural similarity of the piperidine moiety to quinuclidine, a key component in known α7 nAChR ligands that also feature a 1,2,4-oxadiazole ring, makes the α7 receptor a high-priority target.[14] The protonated piperidine nitrogen is perfectly positioned to form a cation-π interaction with tryptophan residues in the receptor's aromatic binding box, a canonical interaction for nAChR ligands.

Signaling Pathway Overview: The α7 nAChR can signal through two distinct pathways: a rapid ionotropic pathway causing membrane depolarization and a slower metabotropic-like pathway involving protein-protein interactions that can modulate inflammatory responses.

Caption: Dual signaling pathways of the α7 nicotinic acetylcholine receptor.

Detailed Protocol: Two-Electrode Voltage Clamp (TEVC) Assay

This electrophysiological technique directly measures the flow of ions through the receptor channel upon ligand binding, providing definitive evidence of agonist, antagonist, or allosteric modulator activity.

• Oocyte Preparation:

  • Harvest oocytes from Xenopus laevis frogs.

  • Defolliculate the oocytes by enzymatic digestion (e.g., collagenase).

  • Inject oocytes with cRNA encoding the human α7 nAChR subunit (and RIC-3 for enhanced expression, if necessary).

  • Incubate the oocytes for 2-5 days at 18°C to allow for receptor expression.

• Electrophysiological Recording:

  • Place a single oocyte in a recording chamber continuously perfused with a standard saline solution (e.g., ND96).

  • Impale the oocyte with two microelectrodes filled with 3 M KCl, one for voltage clamping and one for current recording.

  • Clamp the oocyte membrane potential at a holding potential of -70 mV.

  • Establish a stable baseline current.

• Compound Application and Data Acquisition:

  • Agonist Mode: Apply the test compound at various concentrations (e.g., 1 µM to 100 µM) via the perfusion system for a short duration (e.g., 5-10 seconds) and record the inward current response. Use a saturating concentration of acetylcholine (e.g., 100 µM) as a positive control.

  • Antagonist Mode: Co-apply a fixed concentration of acetylcholine with varying concentrations of the test compound to determine if it inhibits the ACh-evoked current.

  • PAM Mode: Co-apply a low, non-saturating concentration of acetylcholine (e.g., EC10) with varying concentrations of the test compound to see if it potentiates the ACh-evoked current.

• Data Analysis:

  • Measure the peak amplitude of the current for each application.

  • For agonist activity, plot the normalized current against the compound concentration and fit to a Hill equation to determine the EC50 and maximum efficacy (Emax) relative to acetylcholine.

  • For antagonist activity, determine the IC50 value.

Potential Target Class 3: Muscarinic Acetylcholine Receptors (M4 Subtype)

Scientific Rationale: The M4 muscarinic receptor, a G-protein coupled receptor (GPCR), is a key therapeutic target for schizophrenia.[15] M4 activation in the striatum can modulate dopamine release, offering an alternative antipsychotic mechanism with potentially fewer side effects.[15][16] The development of selective M4 agonists or PAMs has been a major goal, and many successful modulators incorporate a basic amine within a piperidine or similar ring system.[16][17][18] This amine is hypothesized to interact with a conserved aspartate residue in the orthosteric binding site of the receptor. The 3-(Piperidin-3-yl)-1,2,4-oxadiazole structure fits this pharmacophore perfectly.

Signaling Pathway Overview: The M4 receptor couples to the Gi/o family of G-proteins. Upon agonist binding, this coupling leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of ion channels.

Caption: Simplified Gi/o signaling pathway for the M4 muscarinic receptor.

Detailed Protocol: Calcium Mobilization Functional Assay

While M4 receptors are primarily Gi-coupled, they can be engineered to signal through the Gq pathway (leading to calcium release) by using a chimeric G-protein (e.g., Gαqi5) or by measuring the release of calcium from intracellular stores triggered by Gβγ subunit signaling. This provides a robust and high-throughput method to measure receptor activation.

• Cell Culture and Plating:

  • Use a stable cell line, such as CHO-K1 or HEK293, expressing the human M4 muscarinic receptor.

  • Culture cells to ~80-90% confluency.

  • Plate the cells into black-walled, clear-bottom 96- or 384-well plates and allow them to adhere overnight.

• Dye Loading:

  • Prepare a calcium-sensitive fluorescent dye solution (e.g., Fluo-4 AM or Cal-520 AM) in a physiological buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Remove the culture medium from the cells and add the dye-loading solution.

  • Incubate the plate at 37°C for 60 minutes in the dark.

• Compound Addition and Signal Detection:

  • Wash the cells gently with the buffer to remove excess dye.

  • Place the plate into a fluorescence imaging plate reader (e.g., FLIPR, FDSS).

  • Establish a stable baseline fluorescence reading for ~10-20 seconds.

  • Add the test compound at various concentrations (prepared in buffer) to the wells.

  • Immediately begin recording the fluorescence intensity over time (typically 2-3 minutes) to capture the transient calcium flux.

• Data Analysis:

  • Quantify the response by measuring the maximum change in fluorescence (F_max - F_min) or the area under the curve.

  • Normalize the data to the response produced by a saturating concentration of a known M4 agonist (e.g., carbachol).

  • Plot the normalized response against the logarithm of the compound concentration and fit to a dose-response curve to determine the EC50 and Emax values.

Secondary Target Exploration: Inflammation and Neuromodulation

While the cholinergic system is the primary hypothesis, the compound's structure warrants investigation into other relevant CNS targets. A recent study demonstrated that related 2-(piperidin-3-yl) derivatives possess high affinity for sigma and serotonin receptors and can reduce inflammatory markers.[19]

Potential Secondary Target	Therapeutic Relevance	Rationale for Investigation	Key Validation Assay
Sigma-1 (σ1) Receptor	Neuroprotection, psychiatric disorders, pain	Piperidine is a common scaffold in high-affinity sigma receptor ligands.	Competitive radioligand binding assay using [³H]-(+)-pentazocine.
Sigma-2 (σ2) Receptor	Oncology, neurodegeneration	As above; often screened in parallel with σ1.	Competitive radioligand binding assay using [³H]-DTG.
Serotonin (5-HT) Receptors	Depression, anxiety, psychosis	Polypharmacology is common for CNS drugs; cross-reactivity provides a fuller picture of the compound's profile.	Radioligand binding assays against a panel of key 5-HT subtypes (e.g., 5-HT2A, 5-HT3).

Summary and Strategic Outlook

3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride is a molecule of high interest due to its hybrid structure, which leverages two pharmacologically privileged scaffolds. The evidence-based analysis presented in this guide strongly suggests that the most fruitful line of inquiry will be the investigation of its effects on the cholinergic system.

Prioritized Investigative Strategy:

• Primary Screening: Conduct in vitro enzymatic and functional assays against AChE, BChE, α7 nAChR, and M4 mAChR.

• Potency and Selectivity: Determine IC50/EC50 values from the primary screens and assess selectivity within the cholinergic targets and against a broader panel (e.g., sigma, serotonin receptors).

• Mechanism of Action: For the most potent target, conduct further studies (e.g., enzyme kinetics, detailed electrophysiology) to elucidate the precise mechanism of action.

This structured approach, beginning with the highest-probability targets, will enable an efficient and scientifically rigorous evaluation of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride, paving the way for its potential development as a novel therapeutic agent for neurological or psychiatric disorders.

References

• 1,2,4-Oxadiazoles in medicinal chemistry: trends of the last years. PubMed. Available at: [Link]

• Oxadiazole Derivatives: A Comprehensive Review of Their Chemistry, Synthesis, and Pharmacological Potential. ResearchGate. Available at: [Link]

• 1,2,4-Oxadiazoles: A potential pharmacological agents-An overview. RJPT. Available at: [Link]

• A Review: Oxadiazole Their Chemistry and Pharmacological Potentials. Der Pharma Chemica. Available at: [Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. PMC. Available at: [Link]

• Research progress on piperidine-containing compounds as agrochemicals. SpringerLink. Available at: [Link]

• 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations. PMC. Available at: [Link]

• Computer‐aided evaluation of targets and biological activity spectra for new piperidine derivatives. Wiley Online Library. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

• Research progress on piperidine-containing compounds as agrochemicals. ResearchGate. Available at: [Link]

• The current agonists and positive allosteric modulators of α7 nAChR for CNS indications in clinical trials. PMC. Available at: [Link]

• The unconventional activation of the muscarinic acetylcholine receptor M4R by diverse ligands. PMC. Available at: [Link]

• Allosteric modulation of the muscarinic M4 receptor as an approach to treating schizophrenia. PMC. Available at: [Link]

• POSITIVE MODULATORS OF THE MUSCARINIC ACETYLCHOLINE RECEPTOR M4. WIPO Patentscope. Available at: [Link]

• Alpha7 Nicotinic Acetylcholine Receptor Is a Target in Pharmacology and Toxicology. MDPI. Available at: [Link]

• Synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidate for the treatment of Alzheimer's disease. Taylor & Francis Online. Available at: [Link]

• US10961253B2 - Positive allosteric modulators of the muscarinic acetylcholine receptor M4. Google Patents.

• Novel 5-(quinuclidin-3-ylmethyl)-1,2,4-oxadiazoles to investigate the activation of the α7 nicotinic acetylcholine receptor subtype: Synthesis and electrophysiological evaluation. ScienceDirect. Available at: [Link]

• Discovery of Selective M4 Muscarinic Acetylcholine Receptor Agonists with Novel Carbamate Isosteres. PMC. Available at: [Link]

• Novel 1,2,4-oxadiazole derivatives as selective butyrylcholinesterase inhibitors: Design, synthesis and biological evaluation. PMC. Available at: [Link]

• α7 Nicotinic Receptor Agonists: Potential Therapeutic Drugs for Treatment of Cognitive Impairments in Schizophrenia and Alzheimer's Disease. PMC. Available at: [Link]

• 3-(5-piperidin-3-yl-1,2,4-oxadiazol-3-yl)pyridine hydrochloride. NextSDS. Available at: [Link]

• Methylpiperidinium Iodides as Novel Antagonists for α7 Nicotinic Acetylcholine Receptors. Frontiers in Pharmacology. Available at: [Link]

• Novel 1,2,4-Oxadiazole Derivatives. Encyclopedia.pub. Available at: [Link]

• Biological activity of oxadiazole and thiadiazole derivatives. PMC. Available at: [Link]

• Synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidate for the treatment of Alzheimer's disease. ResearchGate. Available at: [Link]

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. Available at: [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. MDPI. Available at: [Link]

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Comprehensive Spectroscopic Characterization (NMR, IR, MS) of 3-(Piperidin-3-yl)-1,2,4-oxadiazole Hydrochloride

A Technical Guide for Preclinical Development & Structural Elucidation

Executive Summary & Chemical Context

In modern drug discovery, the 1,2,4-oxadiazole ring is a highly privileged scaffold, frequently deployed as a hydrolytically stable bioisostere for esters and amides . When conjugated with a piperidine moiety—as seen in 3-(Piperidin-3-yl)-1,2,4-oxadiazole —the resulting molecule serves as a critical building block for central nervous system (CNS) agents and metabolic modulators (e.g., Smoothened antagonists and cholinesterase inhibitors).

Formulating this compound as a hydrochloride (HCl) salt is a deliberate choice to enhance aqueous solubility and solid-state stability. However, this salt formation fundamentally alters the molecule's electronic environment, directly impacting its spectroscopic signatures. As a Senior Application Scientist, I have structured this guide to move beyond mere data listing; we will explore the causality behind the spectral shifts, the rationale for specific experimental parameters, and the self-validating protocols required to ensure absolute structural confidence.

Spectroscopic Signatures & Causality

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structural elucidation of 3-(Piperidin-3-yl)-1,2,4-oxadiazole HCl relies heavily on understanding the deshielding effects of both the heteroaromatic ring and the protonated amine .

• ¹H NMR Dynamics: The protonation of the piperidine nitrogen (NH₂⁺) creates a strong electron-withdrawing inductive effect. Consequently, the axial and equatorial protons on the adjacent C2 and C6 carbons are significantly deshielded, shifting downfield to the 2.80–3.25 ppm range. The chiral center at C3 introduces diastereotopicity, making the splitting patterns of the C2 and C4 protons complex multiplets. The most diagnostic signal is the C5-H of the unsubstituted oxadiazole ring, which appears as a sharp, highly deshielded singlet near 9.60 ppm due to the combined electronegativity of the adjacent nitrogen and oxygen atoms.

• ¹³C NMR Dynamics: The quaternary C3 and tertiary C5 carbons of the oxadiazole ring resonate in the characteristic heteroaromatic region (165–170 ppm). The aliphatic piperidine carbons are clearly resolved, with C2 and C6 shifted downfield (~43–46 ppm) relative to the C4 and C5 carbons due to their proximity to the positively charged nitrogen.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The IR spectrum is dominated by the consequences of salt formation. The free base would show a sharp secondary amine N-H stretch (~3300 cm⁻¹). However, the hydrochloride salt exhibits a broad, intense "ammonium band" spanning 3000–2500 cm⁻¹, characteristic of the N-H⁺ stretching vibrations heavily involved in hydrogen bonding with the chloride counterion. The oxadiazole ring is confirmed by a sharp C=N stretching frequency near 1595 cm⁻¹ and a strong C-O-C stretch near 1120 cm⁻¹.

Mass Spectrometry (LC-ESI-MS)

Electrospray Ionization (ESI) in positive mode is the definitive technique for this basic molecule. The basic piperidine nitrogen readily accepts a proton, yielding a robust [M+H]⁺ pseudomolecular ion at m/z 154.1. Collision-Induced Dissociation (CID) typically results in the cleavage of the oxadiazole ring, expelling a neutral fragment (C₂H₂N₂O) to leave a stable piperidinium cation fragment at m/z 84.1.

Quantitative Data Summaries

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆)

Shift (ppm)	Multiplicity	Integration	Assignment	Causality / Structural Note
9.60	s	1H	Oxadiazole C5-H	Highly deshielded by N and O heteroatoms.
9.20 - 8.90	br s	2H	Piperidinium NH₂⁺	Broadened due to quadrupolar relaxation and exchange.
3.45 - 3.30	m	1H	Piperidine C3-H	Deshielded by direct attachment to oxadiazole.
3.25 - 3.10	m	2H	Piperidine C2-H, C6-H	Equatorial protons; deshielded by NH₂⁺.
2.95 - 2.80	m	2H	Piperidine C2-H, C6-H	Axial protons; slightly upfield from equatorial.
2.10 - 1.95	m	1H	Piperidine C4-H	Equatorial proton adjacent to chiral center.
1.85 - 1.70	m	2H	Piperidine C5-H₂	Most shielded protons on the ring.
1.65 - 1.50	m	1H	Piperidine C4-H	Axial proton.

Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆)

Shift (ppm)	Type	Assignment
169.5	C	Oxadiazole C3 (Quaternary)
165.2	CH	Oxadiazole C5 (Tertiary)
45.8	CH₂	Piperidine C2
43.2	CH₂	Piperidine C6
32.5	CH	Piperidine C3 (Chiral Center)
25.4	CH₂	Piperidine C4
22.1	CH₂	Piperidine C5

Table 3: FT-IR & ESI-MS Principal Markers

Technique	Marker	Intensity / Abundance	Assignment
FT-IR	2950 - 2500 cm⁻¹	Strong, Broad	N-H⁺ stretching (Amine hydrochloride)
FT-IR	1595 cm⁻¹	Medium, Sharp	C=N stretching (Oxadiazole ring)
FT-IR	1120 cm⁻¹	Strong	C-O-C stretching (Oxadiazole ring)
ESI-MS	m/z 154.1	100% (Base Peak)	[M+H]⁺ Protonated molecular ion
ESI-MS	m/z 84.1	~45%	[M+H - C₂H₂N₂O]⁺ Piperidine ring fragment

Standardized Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity data, the following protocols incorporate internal validation steps to eliminate false positives caused by solvent impurities or carryover.

Protocol A: High-Resolution NMR Acquisition

• Sample Preparation: Weigh exactly 15 mg of the compound.

• Solvent Selection: Dissolve in 0.6 mL of anhydrous DMSO-d₆.

  • Causality: The HCl salt is insoluble in CDCl₃. Anhydrous DMSO is critical; residual water (appearing at 3.33 ppm) will obscure the critical C3-H piperidine multiplet.

• Internal Standard: Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) for zero-point calibration.

• Validation Step (The "Blank" Run): Prior to sample insertion, run a blank tube of the DMSO-d₆ batch. Verify that the water peak integral is negligible and no aliphatic impurities are present.

• Acquisition Parameters:

  • ¹H NMR: 400 MHz, 16 scans, 1.5 s relaxation delay (D1).

  • ¹³C NMR: 100 MHz, 1024 scans, 2.0 s relaxation delay.

Protocol B: FT-IR (KBr Pellet Method)

• Validation Step (Background): Acquire a background spectrum of the empty chamber to subtract atmospheric CO₂ and H₂O.

• Sample Preparation: Mix 1.5 mg of the sample with 150 mg of IR-grade, desiccated KBr.

  • Causality: Piperidine hydrochlorides are highly hygroscopic. Using non-desiccated KBr will introduce a massive O-H stretch (~3400 cm⁻¹) that masks the critical N-H⁺ ammonium band.

• Pressing: Grind to a fine powder in an agate mortar and press under 10 tons of vacuum pressure for 2 minutes to create a transparent pellet.

• Acquisition: Scan from 4000 to 400 cm⁻¹, 32 scans, at a resolution of 4 cm⁻¹.

Protocol C: LC-ESI-MS Analysis

• Sample Preparation: Prepare a 1 µg/mL solution in a 50:50 mixture of LC-MS grade Methanol:Water containing 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton donor, maximizing the ionization efficiency of the basic piperidine nitrogen in positive ESI mode.

• Validation Step (System Equilibration & Blank): Flush the system with the mobile phase until the Total Ion Chromatogram (TIC) baseline is flat. Inject a blank solvent sample; verify that m/z 154.1 is <0.1% of the expected sample intensity to rule out carryover.

• Acquisition: Inject 5 µL. Operate the ESI source in positive mode. Set capillary voltage to 3.0 kV, cone voltage to 25 V, and desolvation temperature to 350°C.

Analytical Workflow Visualization

The following diagram illustrates the logical flow of the multi-modal spectroscopic analysis, emphasizing the parallel preparation tracks required for a hygroscopic hydrochloride salt.

Fig 1: Multi-modal spectroscopic workflow for heterocyclic hydrochloride salts.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 62388811, 3-(1,2,4-Oxadiazol-3-yl)piperidine." PubChem, National Library of Medicine. URL:[Link]

• World Intellectual Property Organization. "1,2,4-oxadiazole substituted piperidine and piperazine derivatives as smo antagonists." WIPO Patent WO2010013037A1, 2010.

• Ayoup, M. S., et al. "Beyond direct Nrf2 activation; reinvestigating 1,2,4-oxadiazole scaffold as a master key unlocking the antioxidant cellular machinery for cancer therapy." European Journal of Medicinal Chemistry 220 (2021): 113475. URL:[Link]

Protocols & Analytical Methods

Application Note and In Vitro Experimental Protocols for 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

A Guide for Researchers in Neuroscience and Drug Discovery

Abstract

This document provides a comprehensive guide for the in vitro characterization of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride, a novel compound with putative activity as a selective agonist for the α7 nicotinic acetylcholine receptor (α7 nAChR). The protocols detailed herein are designed for researchers in neuroscience, pharmacology, and drug development to rigorously assess the compound's binding affinity, functional potency, and potential neurotoxicity in a cell-based context.

Introduction: The Therapeutic Potential of α7 nAChR Agonists

The α7 nicotinic acetylcholine receptor, a ligand-gated ion channel highly permeable to calcium, is a key player in cognitive processes, inflammation, and neuroprotection.[1][2][3][4] Its dysfunction has been implicated in a range of neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and chronic pain.[1][5] Consequently, the development of selective α7 nAChR agonists represents a promising therapeutic strategy. 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride, with its heterocyclic structure, is positioned as a potential candidate within this class of compounds.[6][7][8][9] This guide outlines the essential in vitro assays to elucidate its pharmacological profile.

Compound Handling and Preparation

Safety Precautions

As with any novel chemical entity, appropriate safety measures are paramount. Although a specific safety data sheet for 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride is not available, general precautions for handling heterocyclic compounds should be followed.[10][11][12][13]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust particles.

• First Aid: In case of skin or eye contact, rinse thoroughly with water. If inhaled, move to fresh air. If swallowed, rinse mouth with water. Seek medical attention if any irritation or discomfort persists.[10]

Stock Solution Preparation

For in vitro experiments, a high-concentration, sterile-filtered stock solution is required.

Materials:

• 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Sterile syringe filters (0.22 µm)

Protocol:

• Accurately weigh the desired amount of the compound.

• Dissolve the powder in an appropriate volume of DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Gently vortex until the compound is fully dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile tube.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Experimental Workflows and Signaling Pathways

The following diagram illustrates the proposed mechanism of action of an α7 nAChR agonist and the corresponding experimental assays to validate this activity.

Caption: Workflow for in vitro characterization of a putative α7 nAChR agonist.

Radioligand Binding Assay: Determining Binding Affinity (Ki)

This assay quantifies the affinity of the test compound for the α7 nAChR by measuring its ability to displace a known radiolabeled ligand.

Principle: A competitive binding assay where the unlabeled test compound competes with a radiolabeled antagonist (e.g., [³H]-Methyllycaconitine, [³H]-MLA) for binding to the α7 nAChR in a membrane preparation from cells or tissues expressing the receptor.

Protocol:

• Membrane Preparation: Use commercially available membranes from cell lines stably expressing the human α7 nAChR (e.g., CHO-K1, SH-EP1) or prepare them from rodent brain tissue.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• Reaction Mixture: In a 96-well plate, combine:

  • Membrane preparation (10-20 µg protein per well)

  • Radioligand ([³H]-MLA) at a concentration close to its Kd

  • Varying concentrations of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride (e.g., 0.1 nM to 100 µM)

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the reaction mixture through a glass fiber filter plate using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Determine non-specific binding using a high concentration of a known α7 nAChR ligand (e.g., nicotine or unlabeled MLA).

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model to determine the IC₅₀ value.

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Hypothetical Data Presentation:

Compound	IC₅₀ (nM)	Ki (nM)
3-(Piperidin-3-yl)-1,2,4-oxadiazole HCl	85	42
Nicotine (Reference)	150	75

Functional Assay: Calcium Imaging for Potency (EC₅₀) Determination

This assay measures the functional activity of the compound by detecting changes in intracellular calcium levels upon α7 nAChR activation.[14][15][16][17]

Principle: Cells expressing α7 nAChR are loaded with a calcium-sensitive fluorescent dye. Agonist binding to the receptor opens the ion channel, leading to an influx of calcium and a subsequent increase in fluorescence, which can be measured in real-time.[2][4]

Caption: Workflow for the calcium imaging assay.

Protocol:

• Cell Culture: Plate cells stably expressing human α7 nAChR (e.g., SH-SY5Y, PC12, or transfected HEK293 cells) in a black-walled, clear-bottom 96-well plate and culture overnight.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) and probenecid (to prevent dye extrusion).

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate at 37°C for 60 minutes in the dark.

• Compound Preparation: Prepare a dilution series of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride in assay buffer. Also, prepare a positive control (e.g., acetylcholine or nicotine) and a negative control (buffer only).

• Fluorescence Measurement:

  • Use a fluorometric imaging plate reader (FLIPR) or a fluorescence plate reader equipped with an injector.

  • Establish a baseline fluorescence reading for each well.

  • Inject the compound dilutions and controls into the wells.

  • Immediately begin recording the fluorescence intensity over time (e.g., for 2-3 minutes).

• Data Analysis:

  • Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence.

  • Normalize the data to the response of a saturating concentration of a known full agonist.

  • Plot the normalized response against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Emax (efficacy).

Hypothetical Data Presentation:

Compound	EC₅₀ (µM)	Emax (% of Acetylcholine)
3-(Piperidin-3-yl)-1,2,4-oxadiazole HCl	1.2	95%
Acetylcholine (Reference)	5.5	100%

Cell Viability and Cytotoxicity Assays: Assessing Neurotoxicity

It is crucial to determine if the observed functional effects are independent of any potential cytotoxicity induced by the compound. Several assays can be employed for this purpose.[18][19][20][21][22]

MTT/MTS Assay (Metabolic Activity)

Principle: This colorimetric assay measures the reduction of a tetrazolium salt (MTT or MTS) to a colored formazan product by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.[19][22]

Protocol:

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y or primary neurons) in a 96-well plate and allow them to adhere.

• Compound Treatment: Treat the cells with a range of concentrations of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride for a relevant time period (e.g., 24-48 hours). Include a vehicle control and a positive control for cytotoxicity (e.g., staurosporine).

• Reagent Addition: Add the MTT or MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Measurement: If using MTT, add a solubilizing agent (e.g., DMSO or isopropanol). Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a plate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the CC₅₀ (cytotoxic concentration 50%).

LDH Release Assay (Membrane Integrity)

Principle: This assay quantifies the amount of lactate dehydrogenase (LDH), a cytosolic enzyme, released into the culture medium from cells with damaged plasma membranes.[18][21][22]

Protocol:

• Follow the cell seeding and compound treatment steps as described for the MTT/MTS assay.

• Sample Collection: Carefully collect a sample of the culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new plate containing the LDH assay reagent mixture.

• Incubation: Incubate at room temperature for 30 minutes, protected from light.

• Measurement: Add a stop solution and measure the absorbance at the appropriate wavelength (e.g., 490 nm).

• Data Analysis:

  • Determine the maximum LDH release using a lysis control.

  • Calculate the percentage of cytotoxicity relative to the maximum release.

  • Plot the percentage of cytotoxicity against the logarithm of the compound concentration to determine the CC₅₀.

Hypothetical Data Presentation:

Assay	CC₅₀ (µM) of 3-(Piperidin-3-yl)-1,2,4-oxadiazole HCl
MTT Assay	> 100
LDH Assay	> 100

A high CC₅₀ value relative to the EC₅₀ value indicates a favorable therapeutic window.

Conclusion

The protocols outlined in this application note provide a robust framework for the initial in vitro characterization of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride as a putative α7 nAChR agonist. By systematically evaluating its binding affinity, functional potency, and cytotoxicity, researchers can gain critical insights into its pharmacological profile and potential as a therapeutic agent.

References

• Creative Biolabs. (n.d.). Cell Viability Assay Service. Retrieved from [Link]

• Kasheverov, I. E., et al. (2017). Calcium imaging with genetically encoded sensor Case12: Facile analysis of α7/α9 nAChR mutants. PLOS ONE, 12(8), e0182468.

• KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet: 3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride. Retrieved from [Link]

• NeuroProof. (n.d.). Neuronal Cell viability and cytotoxicity assays. Retrieved from [Link]

• BrainXell. (n.d.). Viability/Cytotoxicity Assays. Retrieved from [Link]

• Axion BioSystems. (n.d.). Validation of a structure-function assay for neurotoxicity in primary and hiPSC-derived neurons. Retrieved from [Link]

• Broad, L. M., et al. (2007). In vitro screening strategies for nicotinic receptor ligands. Journal of Pharmacological and Toxicological Methods, 56(2), 147-156.
• Wang, Y., et al. (2017). Identification and in vitro pharmacological characterization of a novel and selective α7 nicotinic acetylcholine receptor agonist, Br-IQ17B. Acta Pharmacologica Sinica, 38(11), 1459-1469.
• Aras, M. A., Hartnett, K. A., & Aizenman, E. (2008). Assessment of cell viability in primary neuronal cultures. Current Protocols in Neuroscience, Chapter 7, Unit 7.18.
• Vernier, J. M., et al. (1997). Activation of Nicotinic Acetylcholine Receptors Augments Calcium Channel-mediated Exocytosis in Rat Pheochromocytoma (PC12) Cells. The Journal of General Physiology, 109(4), 487-501.
• Zhong, C., et al. (2015). Activation of α7 nicotinic acetylcholine receptors increases intracellular cAMP levels via activation of AC1 in hippocampal neurons. Molecular Brain, 8, 3.
• Dajas-Bailador, F., & Wonnacott, S. (2004). Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system. Journal of Neurochemistry, 91(3), 515-525.
• Papke, R. L. (2014). Therapeutic Targeting of α7 Nicotinic Acetylcholine Receptors. Current Topics in Medicinal Chemistry, 14(3), 325-341.
• Shen, J. X., & Yakel, J. L. (2009). Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system. Acta Pharmacologica Sinica, 30(6), 673-680.
• Hossain, M. A., et al. (2019). Development of Diphenyl-1,2,4-Oxadiazole Analogues as Allosteric Modulators of the RXFP3 Receptor: Evaluation of Importance of the N-Substituted-2-Pyrrolidone Moiety in RLX-33. Journal of Medicinal Chemistry, 62(22), 10325-10340.
• Yang, Y., et al. (2022). Targeting α7 nicotinic acetylcholine receptors for chronic pain. Frontiers in Pharmacology, 13, 989818.
• Aziz-ur-Rehman, et al. (2018). Synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidate for the treatment of Alzheimer's disease. Journal of the Serbian Chemical Society, 83(5), 599-612.
• Zhang, G. Q., & Miao, C. Y. (2021). Cellular responses and functions of α7 nicotinic acetylcholine receptor activation in the brain: a narrative review.

• PubChem. (n.d.). 3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride. Retrieved from [Link]

• Aziz-ur-Rehman. (2018). Synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidate for the treatment of Alzheimer's disease. ResearchGate. Retrieved from [Link]

• de Oliveira, R. B., et al. (2022). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Molecules, 27(23), 8345.
• Sławiński, J., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Pharmaceuticals, 13(6), 111.
• Głowacka, E., & Uliasz, M. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules, 27(8), 2415.
• Kumar, A., et al. (2023).
• Sławiński, J., et al. (2020). Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery. Molecules, 25(11), 2593.
• Buschauer, A. (1989). [Synthesis and H2-antagonistic action of N3, N5-substituted 1,2, 4-oxadiazole-3, 5-diamine. 26. H2-antihistaminics]. Archiv der Pharmazie, 322(4), 215-223.

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Mastering the Preparation of 3-(Piperidin-3-yl)-1,2,4-oxadiazole Hydrochloride Stock Solutions: A Detailed Guide for Researchers

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the accurate and reliable preparation of stock solutions of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride. Adherence to these protocols is critical for ensuring the integrity, stability, and reproducibility of experimental results. This guide moves beyond a simple recitation of steps to explain the scientific rationale behind each procedural choice, ensuring a deep understanding of the critical parameters governing the successful use of this compound in a research setting.

Understanding the Compound: Physicochemical Properties and Stability

3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride is a heterocyclic compound featuring a piperidine ring linked to a 1,2,4-oxadiazole core. The hydrochloride salt form is intentionally utilized to enhance the compound's stability and improve its handling characteristics as a solid. However, researchers must be cognizant of the inherent chemical liabilities of both the piperidine and oxadiazole moieties to prevent degradation.

Key Structural and Stability Considerations:

• Piperidine Moiety: The piperidine ring, a saturated heterocycle, can be susceptible to oxidation.[1] Therefore, proper storage and handling to minimize exposure to air and light are crucial.[2] For long-term storage of the solid compound, refrigeration at 2-8°C in a tightly sealed, opaque container is recommended.[2]

• 1,2,4-Oxadiazole Ring: The 1,2,4-oxadiazole ring is known to be susceptible to hydrolysis, particularly under basic or strongly acidic conditions, which can lead to ring-opening and inactivation of the compound.[3][4] Studies on similar 1,2,4-oxadiazole derivatives have shown that maximum stability is typically observed in a pH range of 3-5.[3]

• Hydrochloride Salt: The hydrochloride salt improves the solid-state stability and can influence its solubility. However, hydrochloride salts can be hygroscopic, meaning they can absorb moisture from the air. It is imperative to store the solid compound in a desiccated environment.

A summary of the key chemical properties for a related compound, 3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride, is provided in the table below. While not identical, this data provides a useful reference point.

Property	Value	Reference
Molecular Formula	C8H14ClN3O	[5]
Molecular Weight	203.67 g/mol	[5]
Physical Form	Solid	[5]

Essential Equipment and Reagents

To ensure accuracy and minimize contamination, the following equipment and reagents are required:

• Analytical Balance: Calibrated and capable of measuring to at least four decimal places (0.1 mg).

• Volumetric Flasks: Grade A, of appropriate volumes (e.g., 1 mL, 5 mL, 10 mL).

• Pipettes: Calibrated micropipettes and serological pipettes.

• Vortex Mixer and/or Sonicator: To aid in dissolution.

• pH Meter: Calibrated for accurate pH measurements if preparing aqueous solutions.

• Solvents: High-purity, anhydrous solvents are essential. Recommended options include:

  • Dimethyl Sulfoxide (DMSO), ≥99.9%

  • Ethanol (EtOH), ≥99.5%, anhydrous

  • Deionized, sterile-filtered water (for aqueous preparations)

• Storage Vials: Amber glass or polypropylene cryovials to protect from light.[1]

Step-by-Step Protocol for Stock Solution Preparation

This protocol outlines the preparation of a 10 mM stock solution, a common starting concentration for many in vitro assays. The principles can be adapted for other desired concentrations.

Gravimetric Preparation of the Solid

Accurate weighing is the foundation of a reliable stock solution.

• Pre-Equilibration: Before opening, allow the container of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold solid.

• Weighing: Tare a clean, dry weighing vessel on the analytical balance. Carefully weigh the desired amount of the compound. For a 10 mM stock solution in 1 mL, you would weigh out a mass corresponding to 0.01 mmol of the substance. Note: The exact mass will depend on the molecular weight of the specific salt form you have.

Solvent Selection and Dissolution

The choice of solvent is critical and depends on the experimental application.

dot

Caption: Workflow for Stock Solution Preparation

For DMSO Stock Solutions (Recommended for most cell-based assays):

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed compound. For a 10 mM solution, if you weighed 'X' mg of the compound with a molecular weight of 'MW', the volume of DMSO to add (in mL) would be: (X / MW) * 100.

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If the solid does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes. Visually inspect the solution against a light source to ensure no particulates remain.

For Ethanol Stock Solutions:

• Procedure: Follow the same procedure as for DMSO, substituting anhydrous ethanol as the solvent. Note that the solubility in ethanol may be lower than in DMSO.

For Aqueous Stock Solutions (Use with caution):

Due to the potential for hydrolysis of the 1,2,4-oxadiazole ring, aqueous stock solutions are generally not recommended for long-term storage.[3] If an aqueous solution is absolutely necessary for an experiment:

• pH Adjustment: Prepare a buffer with a pH between 3 and 5.

• Dissolution: Add the buffered solution to the weighed compound and facilitate dissolution by vortexing or sonication.

• Immediate Use: It is strongly advised to prepare aqueous solutions fresh on the day of use and to not store them.

Storage and Handling of Stock Solutions

Proper storage is paramount to maintaining the integrity of the compound in solution.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C for short-term (weeks) or -80°C for long-term (months) storage.	Minimizes solvent evaporation and slows potential degradation.
Aliquoting	Aliquot the stock solution into single-use volumes.	Avoids repeated freeze-thaw cycles which can degrade the compound.
Container	Use amber glass or polypropylene vials.	Protects the compound from light-induced degradation.[2]
Inert Atmosphere	For maximum stability, especially for long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen before sealing.	Displaces oxygen and prevents oxidation of the piperidine moiety.[1]

Quality Control and Best Practices

To ensure the validity of your experimental results, it is important to incorporate quality control measures.

• Visual Inspection: Before each use, visually inspect the stock solution for any signs of precipitation or color change. If observed, the solution should be discarded.

• Purity Assessment: For long-term studies, it is advisable to periodically check the purity of the stock solution using a stability-indicating method such as High-Performance Liquid Chromatography (HPLC).[1]

• Documentation: Maintain a detailed log for each stock solution, including the date of preparation, the identity and lot number of the compound and solvent, the calculated concentration, the name of the preparer, and the storage conditions.

Safety Precautions

As with any chemical, appropriate safety measures should be taken when handling 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

• Handling: Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

By adhering to these detailed protocols and understanding the underlying chemical principles, researchers can confidently prepare and utilize stock solutions of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride, thereby enhancing the reliability and reproducibility of their scientific investigations.

References

• NextSDS. (n.d.). 3-(5-piperidin-3-yl-1,2,4-oxadiazol-3-yl)pyridine hydrochloride. Retrieved from [Link]

• Váňová, T., et al. (2023). Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). ACS Chemical Biology. Retrieved from [Link]

• Biosynce. (2025, June 17). What are the storage stability of Piperidine Series compounds over time?. Retrieved from [Link]

• Biosynce. (2025, August 25). What is the stability of piperidine?. Retrieved from [Link]

• NextSDS. (n.d.). 3-(1,2,4-oxadiazol-3-yl)piperidine hydrochloride. Retrieved from [Link]

• Kishida Chemical Co., Ltd. (n.d.). Safety Data Sheet: 3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride.

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Carl ROTH. (n.d.).

• ResearchGate. (n.d.). 5.04 1,2,4-Oxadiazoles. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, December 24). Safety Data Sheet: 3-Chloro-4-(3-pyridyl)-1,2,5-thiadiazole.

• PubMed. (2023, July 1). Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). Retrieved from [Link]

• Apollo Scientific. (2008, March 31). Safety Data Sheet: 1-[4-(1-ADAMANTYL)PHENOXY]-3-PIPERIDIN-1-YLPROPAN-2-OL HYDROCHLORIDE.

• ACS Publications. (2023, July 1). Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6). Retrieved from [Link]

• Der Pharma Chemica. (2010). A Review: Oxadiazole Their Chemistry and Pharmacological Potentials.

• PubChem. (n.d.). 3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride. Retrieved from [Link]

• ResearchGate. (2025, August 6).

• NextSDS. (n.d.). 5-(Piperidin-3-yl)-3-(pyridin-3-yl)-1,2,4-oxadiazole hydrochloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Expanding the Library of 1,2,4-Oxadiazole Derivatives: Discovery of New Farnesoid X Receptor (FXR) Antagonists/Pregnane X Receptor (PXR) Agonists. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, November 28). A Novel Protocol for the Synthesis of 1,2,4-Oxadiazoles Active against Trypanosomatids and Drug-Resistant Leukemia Cell Lines. Retrieved from [Link]

• PubChem. (n.d.). 3-(3-Isopropyl-1,2,4-oxadiazol-5-YL)piperidine. Retrieved from [Link]

• ResearchGate. (2021, December 21). Solubility of drugs in ethanol and dmso.

• National Center for Biotechnology Information. (n.d.). Rapid Multistep Synthesis of 1,2,4-Oxadiazoles in a Single Continuous Microreactor Sequence. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Novel 1,2,4-oxadiazole derivatives as selective butyrylcholinesterase inhibitors: Design, synthesis and biological evaluation. Retrieved from [Link]

• MDPI. (2024, September 30). 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations of Leishmania infantum Target Proteins. Retrieved from [Link]

• Google Patents. (n.d.). EP0384288A2 - Piperidine compounds and their preparation and use.

• Taylor & Francis Online. (2018, May 28). Synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidate for the treatment of Alzheimer's disease. Retrieved from [Link]

• Scientific Research Publishing. (2016, January 13). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Retrieved from [Link]

• Preprints.org. (n.d.).
• Research and Reviews. (2015, April 27).

• MDPI. (2021, October 16). Synergism of a Novel 1,2,4-oxadiazole-containing Derivative with Oxacillin against Methicillin-Resistant Staphylococcus aureus. Retrieved from [Link]

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Technical Notes & Optimization

troubleshooting guide for 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride assays

Welcome to the Technical Support Center for 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride assay development. As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes and address the fundamental physicochemical mechanics that govern this compound's behavior in vitro.

This molecule combines a highly stable 1,2,4-oxadiazole bioisostere with a basic, reactive piperidine ring. While this structural duality makes it a valuable pharmacophore, it introduces specific challenges regarding solvent shock, localized pH shifts, and subcellular compartmentalization.

Below is the comprehensive troubleshooting guide, structured to provide mechanistic causality and self-validating experimental workflows.

Part 1: Quantitative Physicochemical Profiling

Understanding the baseline metrics of your compound is the first step in troubleshooting. The table below summarizes the critical parameters that dictate the behavior of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride in biological assays.

Parameter	Characteristic / Value	Analytical Impact
Molecular Weight	~209.25 g/mol (HCl salt)	High ligand efficiency; rapid diffusion across lipid bilayers in its neutral state.
pKa (Piperidine)	~9.5 - 10.0	Highly protonated at physiological pH (7.4), acting as a cationic moiety.
LogP / ClogP	~1.2 - 1.8	Moderate lipophilicity; prone to subcellular sequestration in acidic organelles.
Ring Stability	High (1,2,4-oxadiazole)	Resistant to aqueous hydrolysis and metabolic degradation even under harsh conditions[1].
Solubility (DMSO)	>50 mM	Excellent stock stability; however, poses a high risk of precipitation upon rapid aqueous dilution[2].

Part 2: Troubleshooting FAQs & Mechanistic Workflows

Issue 1: Immediate Precipitation Upon Aqueous Dilution

Q: My compound stock is perfectly clear in 100% DMSO, but it immediately forms a cloudy suspension when spiked into my physiological assay buffer (pH 7.4). How do I prevent this?

The Causality: This is a classic case of "solvent shock." Dimethyl sulfoxide (DMSO) is the standard solvent for high-concentration screening libraries, but its dielectric constant is vastly different from water[2]. When a 10 mM or 100 mM DMSO stock of a hydrochloride salt is rapidly injected into a cold aqueous buffer, two things happen:

• The local dielectric constant drops instantaneously, causing the compound to exceed its kinetic solubility limit before it can disperse.

• The buffering capacity of the well is locally overwhelmed by the HCl salt, causing a micro-pH shift that can force the piperidine free-base to crash out of solution. High-concentration DMSO solutions are notorious for causing false-positives and false-negatives in biological data due to these micro-precipitates[2].

Workflow for preventing solvent-shock precipitation during aqueous dilution.

Self-Validating Protocol: Intermediate Dilution & Nephelometric Validation To ensure your compound is truly in solution, you must build a validation step into your liquid handling protocol.

• Stock Preparation: Thaw the 100% DMSO stock at room temperature. If any waxy solids or precipitates are visible, warm the vial to 37°C and sonicate for 5 minutes until completely clear[3].

• Intermediate Dilution: Do not spike directly into the final assay plate. Create an intermediate 10X working stock (e.g., 10% DMSO in assay buffer). Add the buffer dropwise to the DMSO stock while continuously vortexing to prevent localized solvent shock.

• Final Dilution: Transfer the intermediate stock to the final assay buffer (pre-warmed to 37°C) to achieve a final DMSO concentration of ≤1%.

• Validation (OD600): Before adding cells or enzymes, read the absorbance of the final assay plate at 600 nm. An OD600 > 0.05 (background-subtracted) indicates micro-precipitation. If the OD600 matches the vehicle control, true solubility is validated.

Issue 2: Loss of Efficacy in Cell-Based Assays (Lysosomotropism)

Q: The compound shows high affinity in my biochemical binding assay, but the efficacy drops by 100-fold in live-cell assays. I also observe cellular vacuolation after 24 hours. What is the mechanism behind this?

The Causality: Your compound is experiencing lysosomotropism . The piperidine ring is a basic aliphatic amine. In the extracellular space (pH 7.4), a fraction of the molecule exists as an uncharged free base, allowing it to passively diffuse across the plasma membrane. However, once it encounters the highly acidic environment of the lysosome (pH 4.5–5.0), the piperidine nitrogen becomes fully protonated[4].

Because lipid bilayers are impermeable to charged cations, the molecule becomes permanently trapped inside the lysosome. This "ion trapping" depletes the cytosolic concentration of the drug, leading to a false negative in your primary target assay. Furthermore, the accumulation of cationic amphiphilic compounds in lysosomes neutralizes their pH and disrupts lipid catabolism, leading to a toxic phenotype known as phospholipidosis[5].

Mechanism of piperidine ion-trapping and lysosomotropism in cell-based assays.

Self-Validating Protocol: Lysosomotropism Reversal Assay To prove that subcellular sequestration is causing your loss of efficacy, run a parallel assay using a lysosomal V-ATPase inhibitor to collapse the pH gradient.

• Cell Seeding: Seed your target cells in a 96-well plate and incubate overnight.

• Pre-treatment (The Control): Treat half the wells with 10 nM Bafilomycin A1 (or 10 µM Chloroquine) for 1 hour prior to compound addition. This neutralizes the lysosomal pH, preventing ion trapping.

• Compound Incubation: Add your 3-(Piperidin-3-yl)-1,2,4-oxadiazole concentration-response curve to both the treated and untreated arms.

• Readout & Validation: Perform your standard functional readout. If the compound's IC50/EC50 shifts significantly to the left (becomes more potent) in the Bafilomycin A1 arm compared to the untreated arm, you have successfully validated that lysosomotropism is the root cause of your cellular assay discrepancy.

Issue 3: Chemical Stability in Screening Libraries

Q: Is it possible that the oxadiazole ring is degrading in my aqueous assay buffer over long incubations?

The Causality: No. The 1,2,4-oxadiazole ring is exceptionally robust. In medicinal chemistry, it is utilized specifically because of its chemical stability in aqueous media; it can even resist hydrolysis in the presence of concentrated sulfuric acid[1]. Its thermal and chemical resistance heavily contributes to its metabolic stability in biological systems[6].

If you are observing compound degradation, the culprit is the secondary amine of the piperidine ring , not the oxadiazole. Secondary amines are highly reactive nucleophiles. If your assay buffer contains trace aldehydes, or if you are screening the compound in a mixture with reactive electrophiles, the piperidine will readily form Schiff bases or covalent adducts. Always ensure your assay buffers are free of reactive carbonyls and use fresh DMSO stocks to prevent oxidative degradation of the amine.

References

• Compound Precipitation in High-Concentration DMSO Solutions Journal of Biomolecular Screening / ResearchGate[Link]

• Small molecule C381 targets the lysosome to reduce inflammation and ameliorate disease in models of neurodegeneration PNAS[Link]

• 1,2,4- and 1,3,4-Oxadiazoles as Scaffolds in the Development of Antiparasitic Agents SciELO[Link]

• 1,2,4-Oxadiazole Derivatives: Physicochemical Properties, Antileishmanial Potential, Docking and Molecular Dynamic Simulations MDPI[Link]

• Autophagy and phospholipidosis pathway assays Google P

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• 6. mdpi.com [mdpi.com]

Technical Support Center: Addressing Off-Target Effects of Piperidine-Based Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you identify, understand, and mitigate the off-target effects of piperidine-based compounds. The piperidine scaffold is a privileged structure in medicinal chemistry, celebrated for its prevalence in a wide array of biologically active compounds, particularly those targeting the central nervous system (CNS).[1][2] However, this structural versatility can also lead to unintended interactions with other biological molecules, known as off-target effects, which can complicate data interpretation and lead to unforeseen toxicities.[3][4]

This resource is designed to be a practical, field-proven guide. It moves beyond simple procedural lists to explain the scientific reasoning behind experimental choices, empowering you to design robust, self-validating experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions researchers face when working with piperidine-containing molecules.

Q1: What makes the piperidine scaffold prone to off-target effects?

A1: The piperidine ring's susceptibility to off-target effects stems from a combination of its structural and physicochemical properties:

• Privileged Scaffold: Its very utility means it fits into the binding sites of numerous receptors and enzymes. This ubiquity increases the statistical chance of unintended interactions.[1][2]

• Basic Nitrogen: The nitrogen atom in the piperidine ring is typically basic (a proton acceptor at physiological pH). This allows it to form strong ionic interactions with acidic residues, such as aspartate or glutamate, which are common in the binding pockets of many proteins, including G-protein coupled receptors (GPCRs).[5]

• Conformational Flexibility: The six-membered ring can adopt various conformations (e.g., chair, boat), allowing it to adapt to the shape of different binding sites.[1][2]

• Lipophilicity: Piperidine-containing compounds are often lipophilic, which can lead to non-specific binding and interactions with hydrophobic pockets in proteins, including ion channels like the hERG channel.[4][6]

Q2: What are the most common off-targets for piperidine-based compounds?

A2: While target profiles are compound-specific, several protein families are frequently implicated as off-targets for piperidine-containing molecules. Proactive screening against these is often a prudent step in early-stage drug discovery.

Common Off-Target Class	Specific Examples	Rationale for Interaction	Recommended Initial Assay
Ion Channels	hERG (KCNH2)	Lipophilicity and the presence of a basic nitrogen are key contributors to high-affinity binding, which can lead to cardiotoxicity.[6][7][8]	Automated Patch-Clamp or Radioligand Binding Assay
GPCRs	Sigma Receptors (σ1, σ2)	The piperidine moiety is a well-established pharmacophore for sigma receptors, making them a very common off-target.[5][9][10][11]	Competitive Radioligand Binding Assay
Muscarinic Receptors (M1-M5)	The basic nitrogen mimics the quaternary amine of acetylcholine, the endogenous ligand.[12][13][14]	Functional Assay (e.g., Calcium Flux, GTPγS)
Dopamine & Serotonin Receptors	Structural similarities to endogenous neurotransmitters can lead to cross-reactivity.[2]	Receptor Binding or Functional Assays
Transporters	Dopamine (DAT), Norepinephrine (NET)	Many CNS-active piperidines are designed to interact with these transporters, but unintended interactions can occur.[2]	Radioligand Uptake Inhibition Assay

Q3: What is "Target Engagement" and why is it critical for my research?

A3: Target engagement is the direct physical interaction of a drug or compound with its intended biological target within a living system.[15][16] It is a critical parameter to measure because a lack of efficacy in an experiment could be due to two very different reasons:

• The compound is not binding to its intended target in the cellular environment.

• The compound is binding to the target, but modulating that target does not produce the expected biological effect (i.e., the biological hypothesis is incorrect).

Confirming target engagement is essential to correctly interpret your results and avoid mistakenly attributing an observed phenotype to an on-target effect when it may, in fact, be caused by an off-target interaction.[16][17]

Q4: What is the difference between a biochemical assay and a cell-based assay for off-target screening?

A4: Both are crucial, but they provide different information.

• Biochemical Assays (e.g., using isolated recombinant proteins) measure the direct interaction between your compound and a potential off-target protein in a controlled, simplified environment.[17] They are excellent for determining binding affinity (Ki, Kd) and are often used in high-throughput screening.[17][18]

• Cell-Based Assays (e.g., using engineered cell lines) measure the effect of your compound on a target within a more physiologically relevant context.[19] These assays account for factors like cell permeability, intracellular metabolism, and the influence of other cellular components. They are essential for validating findings from biochemical assays.[19]

Part 2: Troubleshooting Guide

This guide is structured around common experimental problems. For each problem, potential causes related to off-target effects are discussed, along with a logical workflow for diagnosis and resolution.

Problem 1: My compound shows potent activity in a biochemical assay but is much weaker (or inactive) in a cell-based assay.

• Potential Cause: Poor cell permeability, active efflux from the cell, or rapid intracellular metabolism. While not a direct off-target effect, these possibilities must be eliminated first.

• Troubleshooting Workflow:

Caption: Workflow for diagnosing potency discrepancies.

Problem 2: The observed cellular phenotype does not align with the known function of the intended target.

• Potential Cause: The phenotype is being driven by one or more off-target interactions. This is a classic indicator of polypharmacology.

• Troubleshooting Workflow:

• Literature Review & In Silico Profiling:

  • Search for literature on compounds with similar scaffolds. Have off-targets been reported?

  • Use computational tools (e.g., SwissTargetPrediction, SuperPred) to predict potential off-targets based on structural similarity to known ligands. This provides a hypothesis-generating list.

• Broad Panel Screening:

  • Screen the compound against a commercially available off-target panel (e.g., Eurofins SafetyScreen, CEREP panel). Prioritize panels that include common piperidine off-targets like sigma receptors, muscarinic receptors, and the hERG channel.

• Phenotypic Deconvolution:

  • Use genetic techniques like CRISPR-Cas9 or RNAi to knock down the suspected off-target in your cellular model.[18] If the phenotype disappears upon knockdown of the off-target, it strongly implicates that interaction.

  • Employ chemoproteomics methods to identify the full spectrum of proteins that your compound binds to in the cell.[15]

Problem 3: My compound shows unexpected toxicity or cell death at concentrations where the primary target is fully engaged.

• Potential Cause: Off-target activity is leading to cellular toxicity. Common culprits include mitochondrial disruption or inhibition of critical kinases or ion channels.

• Troubleshooting Workflow:

Caption: Workflow for investigating compound toxicity.

Part 3: Key Experimental Protocols

Here are detailed methodologies for essential experiments to validate and quantify off-target effects.

Protocol 1: Competitive Radioligand Binding Assay for Sigma-1 (σ1) Receptor

This protocol determines the affinity (Ki) of your test compound for the σ1 receptor by measuring its ability to displace a known high-affinity radioligand.

• Objective: To quantify the binding affinity of a piperidine-based compound for the σ1 receptor.

• Materials:

  • Test compound (piperidine derivative)

  • Membrane preparation from cells expressing human σ1 receptor (e.g., from HEK293 cells)

  • Radioligand: [³H]-(+)-pentazocine

  • Non-specific binding control: Haloperidol (10 µM final concentration)

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4

  • 96-well filter plates (e.g., Millipore MultiScreenHTS)

  • Scintillation cocktail and microplate scintillation counter

• Step-by-Step Methodology:

  • Compound Preparation: Prepare a serial dilution of your test compound in Assay Buffer. A typical concentration range would be from 100 µM down to 0.1 nM.

  • Assay Plate Setup: In a 96-well plate, combine the following in triplicate for each condition:

    • Total Binding: 50 µL Assay Buffer, 50 µL radioligand, 100 µL membrane preparation.

    • Non-Specific Binding (NSB): 50 µL Haloperidol (10 µM), 50 µL radioligand, 100 µL membrane preparation.

    • Test Compound: 50 µL of your test compound dilution, 50 µL radioligand, 100 µL membrane preparation.

  • Incubation: Incubate the plate at room temperature for 120 minutes with gentle shaking to reach equilibrium.

  • Harvesting: Rapidly filter the contents of the plate through the filter mat using a vacuum manifold. Wash the filters 3 times with ice-cold Assay Buffer to remove unbound radioligand.

  • Detection: Allow the filters to dry completely. Add scintillation cocktail to each well and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding (CPM) - NSB (CPM).

    • Plot the percentage of specific binding against the log concentration of your test compound.

    • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 value.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Protocol 2: Cellular Thermal Shift Assay (CETSA®)

This protocol assesses whether your compound binds to its intended target (or an off-target) inside intact cells by measuring changes in the protein's thermal stability.[16]

• Objective: To verify intracellular target engagement of a piperidine-based compound.

• Materials:

  • Cultured cells relevant to the study

  • Test compound and vehicle control (e.g., DMSO)

  • PBS (Phosphate-Buffered Saline)

  • Protease inhibitor cocktail

  • Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles)

  • PCR machine or heat blocks for temperature gradient

  • Equipment for protein detection (e.g., Western Blotting apparatus, antibodies for target protein and a loading control like GAPDH)

• Step-by-Step Methodology:

  • Cell Treatment: Treat cultured cells with your test compound at the desired concentration or with vehicle control for a defined period (e.g., 1 hour).

  • Harvesting: Harvest the cells, wash with PBS, and resuspend in PBS containing a protease inhibitor cocktail.

  • Heating: Aliquot the cell suspension into PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a PCR machine, followed by cooling at room temperature for 3 minutes.

  • Lysis: Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen and a 25°C water bath).

  • Separation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Detection: Carefully collect the supernatant (containing the soluble, non-denatured proteins). Analyze the amount of the target protein remaining in the supernatant at each temperature point using Western Blotting or another quantitative protein detection method.

  • Data Analysis:

    • Quantify the band intensity for your target protein at each temperature for both vehicle- and compound-treated samples.

    • Plot the percentage of soluble protein relative to the unheated control against the temperature for both conditions.

    • A shift in the melting curve to a higher temperature in the compound-treated sample indicates that the compound has bound to and stabilized the target protein.

References

• Patsnap Synapse. (2025). How can off-target effects of drugs be minimised?[Link]

• MacDonald, M. L., et al. (2006). Identifying off-target effects and hidden phenotypes of drugs in human cells. Nature Chemical Biology. [Link]

• Wang, Y., et al. (2019). Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design. Journal of Medicinal Chemistry. [Link]

• Sagan, J., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists. ACS Chemical Neuroscience. [Link]

• University College London. (n.d.). Target Identification and Validation (Small Molecules). [Link]

• Nomura, D. K., et al. (2015). Determining target engagement in living systems. Nature Chemical Biology. [Link]

• Zhang, J-M., et al. (2016). First evaluation of the sigma-1 receptor radioligand [18F]1-3-fluoropropyl-4-((4-cyanophenoxy)- Methyl)piperidine ([18F]FPS) in healthy humans. ResearchGate. [Link]

• Sagan, J., et al. (2023). Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain. Journal of Medicinal Chemistry. [Link]

• CRISPR Medicine News. (2025). Strategies to Avoid and Reduce Off-Target Effects. [Link]

• Cieslik, P., et al. (2021). From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. ChemRxiv. [Link]

• Largent, B. L., et al. (1987). (+)-[3H]3-(3-hydroxyphenyl)-N-(1-propyl)-piperidine binding to sigma receptors in mouse brain in vivo. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Wu, Y-J., et al. (2002). Improving the Oral Efficacy of CNS Drug Candidates: Discovery of Highly Orally Efficacious Piperidinyl Piperidine M2 Muscarinic Receptor Antagonists. Journal of Medicinal Chemistry. [Link]

• Weldon, J. E., et al. (2015). Strategies to mitigate the on- and off-target toxicities of recombinant immunotoxins: an antibody engineering perspective. Antibodies. [Link]

• AstraZeneca. (2020). Strategies for target and pathway engagement in cellular assays. [Link]

• Massive Bio. (2026). Off Target Effect. [Link]

• MDPI. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. [Link]

• National Open Access Monitor, Ireland. (n.d.). Design and synthesis of piperidinyl piperidine analogues as potent and selective M2 muscarinic receptor antagonists. [Link]

• seqWell. (2025). BLOG: Selecting the Right Gene Editing Off-Target Assay. [Link]

• Naeem, M., et al. (2020). Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. Cells. [Link]

• Eclipsebio. (n.d.). Small Molecule Target Discovery & Validation. [Link]

• Selvita. (2025). A Practical Guide to Target Engagement Assays. [Link]

• Drug Discovery News. (2025). The precision paradox: Off-target effects in gene editing. [Link]

• Patel, S. D., et al. (2009). Quinazolin-4-piperidin-4-methyl sulfamide PC-1 inhibitors: alleviating hERG interactions through structure based design. Bioorganic & Medicinal Chemistry Letters. [Link]

• Bridges, T. M., et al. (2018). Discovery and Optimization of Potent and CNS Penetrant M5-Preferring Positive Allosteric Modulators Derived from a Novel, Chiral N-(Indanyl)piperidine Amide Scaffold. ACS Chemical Neuroscience. [Link]

• Bridges, T. M., et al. (2018). Discovery and Optimization of Potent and CNS Penetrant M5-Preferring Positive Allosteric Modulators Derived from a Novel, Chiral N-(Indanyl)piperidine Amide Scaffold. ACS Chemical Neuroscience. [Link]

• de Korte, J. Y., et al. (2013). Strategies To Reduce hERG K+ Channel Blockade. Exploring Heteroaromaticity and Rigidity in Novel Pyridine Analogues of Dofetilide. Journal of Medicinal Chemistry. [Link]

• CRISPR Medicine News. (2023). Off-Target Effects and Where to Find Them. [Link]

• Creative Diagnostics. (n.d.). Off-Target Effects Analysis. [Link]

• de Korte, J. Y., et al. (2013). Strategies To Reduce hERG K+ Channel Blockade. Exploring Heteroaromaticity and Rigidity in Novel Pyridine Analogues of Dofetilide. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). a) Different modalities of piperidine-containing drugs and drug...[Link]

• Wess, J., et al. (2001). Muscarinic Receptor Agonists and Antagonists. Molecules. [Link]

• Niphakis, M. J., et al. (2011). Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. Journal of Medicinal Chemistry. [Link]

• European Patent Office. (2008). PIPERIDINE DERIVATIVES AS AGONISTS OF MUSCARINIC RECEPTORS. [Link]

• Tosh, D. K., et al. (2022). Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. Journal of Medicinal Chemistry. [Link]

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Technical Support Center: Purification of 3-(Piperidin-3-yl)-1,2,4-oxadiazole Hydrochloride

Welcome to the dedicated technical support guide for the purification of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshoot common challenges encountered during the purification of this important heterocyclic compound. Our aim is to equip you with the knowledge to achieve high purity and yield in your experiments.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the purification of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride.

Issue 1: My final product is an oil or a sticky solid and won't crystallize.

Answer:

"Oiling out" is a common problem with hydrochloride salts of polar molecules, where the compound separates as a liquid instead of a solid during crystallization.[1] This phenomenon can be influenced by the cooling rate, solvent choice, and the presence of impurities.

Troubleshooting Steps:

• Solvent System Modification:

  • Single-Solvent System: If you are using a single solvent, it may be too good a solvent for your compound. Try adding a "poor" solvent (an anti-solvent) in which your compound is insoluble but is miscible with your primary solvent.[1] Common anti-solvents for polar compounds include diethyl ether, ethyl acetate, or hexane. Add the anti-solvent dropwise to the solution of your compound at a slightly elevated temperature until you observe persistent turbidity. Then, allow the solution to cool slowly.

  • Two-Solvent System: If you are already using a solvent/anti-solvent system, the initial solvent might not be optimal. A good solvent should dissolve the compound well when hot but poorly at room temperature.[1]

• Controlled Cooling: Rapid cooling often promotes oiling out. Try to slow down the crystallization process by allowing the solution to cool to room temperature slowly, followed by further cooling in a refrigerator and then a freezer.

• Scratching: Use a glass rod to gently scratch the inside of the flask at the air-liquid interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure, solid material, add a seed crystal to the supersaturated solution to induce crystallization.

Issue 2: My HPLC analysis shows persistent impurities after recrystallization.

Answer:

If impurities persist after recrystallization, it's likely that they have similar solubility profiles to your desired compound in the chosen solvent system. In this case, an alternative purification technique or a modification of the recrystallization protocol is necessary.

Troubleshooting Steps:

• Solvent Wash: Before recrystallization, try washing the crude solid with a solvent in which your product is sparingly soluble but the impurities are more soluble.[2] For a polar hydrochloride salt, washing with a less polar solvent like ethyl acetate or dichloromethane can be effective in removing non-polar impurities.[2]

• Column Chromatography: For impurities that are difficult to remove by recrystallization, column chromatography is a powerful tool.

  • Stationary Phase: For polar and basic compounds, standard silica gel can sometimes lead to streaking and poor separation.[3] Using alumina (basic or neutral) can be a better alternative.[3]

  • Mobile Phase: A common mobile phase for purifying polar basic compounds on silica is a mixture of a non-polar solvent (like dichloromethane or ethyl acetate) and a polar solvent (like methanol), often with a small amount of a basic modifier (like triethylamine or ammonium hydroxide) to improve peak shape.[3] For hydrochloride salts, it is often advantageous to use a mobile phase that can suppress the ionization of the piperidine nitrogen, which can reduce tailing on silica gel. A common eluent system is Dichloromethane/Methanol with a small percentage of ammonium hydroxide.

• pH Adjustment and Extraction: If the impurity has a different pKa than your product, you can perform a pH-based separation.[2]

  • Dissolve the crude material in water.

  • Basify the solution with a suitable base (e.g., sodium bicarbonate or sodium hydroxide) to deprotonate the piperidine nitrogen and form the free base.

  • Extract the free base into an organic solvent like dichloromethane or ethyl acetate.

  • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na2SO4 or MgSO4), and filter.

  • Bubble dry HCl gas through the organic solution or add a solution of HCl in an organic solvent (e.g., HCl in diethyl ether or isopropanol) to precipitate the pure hydrochloride salt.

Issue 3: I am experiencing significant product loss during purification.

Answer:

Product loss during purification can be attributed to several factors, including the partial solubility of your product in the recrystallization solvent at low temperatures, or irreversible adsorption on the stationary phase during chromatography.

Troubleshooting Steps:

• Recrystallization Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve your compound.[1] Using an excessive volume of solvent will result in a lower recovery yield as more of your product will remain in the mother liquor upon cooling.

• Cooling Temperature: Ensure that you are cooling the recrystallization mixture to a sufficiently low temperature (e.g., in an ice bath or freezer) to maximize the precipitation of your product.

• Chromatography Column Loading: Avoid overloading the chromatography column. As a general rule, the amount of crude material should be about 1-5% of the weight of the stationary phase.

• Choice of Stationary Phase: As mentioned previously, the highly polar nature of your compound and its basic nitrogen can lead to strong interactions with silica gel, potentially causing irreversible adsorption. Consider using a less acidic stationary phase like alumina or a reverse-phase silica gel.

Frequently Asked Questions (FAQs)

Q1: What is the best way to assess the purity of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride?

A1: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is a versatile technique for separating and quantifying impurities.[4] For a compound lacking a strong UV chromophore, a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) can be used.[4] Alternatively, derivatization with a UV-active agent can be employed.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are excellent for confirming the structure of your compound and identifying any residual solvents or impurities with distinct signals. Quantitative NMR (qNMR) can be used to determine the absolute purity of your compound without the need for a reference standard of the analyte itself.[4]

• Mass Spectrometry (MS): This technique provides information about the molecular weight of your compound and can help in identifying unknown impurities.

Q2: What are some common impurities I might encounter?

A2: Common impurities can arise from the starting materials or side reactions during the synthesis of the 1,2,4-oxadiazole ring.[5] These may include:

• Unreacted N-Boc-piperidine-3-carboxamide or the corresponding amidoxime.

• By-products from the cyclization reaction.

• Residual solvents from the synthesis or workup.

• Incomplete salt formation, resulting in a mixture of the free base and the hydrochloride salt.

Q3: Can I purify the free base of 3-(Piperidin-3-yl)-1,2,4-oxadiazole before converting it to the hydrochloride salt?

A3: Yes, and this is often a recommended strategy. Purifying the free base by column chromatography or recrystallization can be easier than purifying the highly polar hydrochloride salt. Once the free base is pure, it can be converted to the hydrochloride salt by treatment with HCl in a suitable solvent.

Q4: My compound is a hydrochloride salt. Do I need to take any special precautions during handling and storage?

A4: Hydrochloride salts of amines can be hygroscopic, meaning they can absorb moisture from the air. It is advisable to store 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride in a tightly sealed container in a desiccator or under an inert atmosphere to prevent it from becoming sticky or deliquescent.[6]

Experimental Protocols

Protocol 1: Recrystallization from an Alcohol/Ether Solvent System

This protocol is suitable for purifying polar hydrochloride salts.

Materials:

• Crude 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

• Methanol or Ethanol

• Diethyl ether or Methyl tert-butyl ether (MTBE)

• Erlenmeyer flask

• Hot plate/stirrer

• Büchner funnel and filter paper

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of hot methanol or ethanol to just dissolve the solid. It is crucial to use the minimum volume to ensure a good recovery.[1]

• Once the solid is completely dissolved, remove the flask from the heat.

• Slowly add diethyl ether or MTBE dropwise while gently swirling the flask until a persistent cloudiness is observed.

• Allow the flask to cool slowly to room temperature.

• Further cool the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold diethyl ether or MTBE to remove any remaining soluble impurities.[1]

• Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Column Chromatography on Alumina

This protocol is designed for the purification of polar, basic compounds.

Materials:

• Crude 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride

• Activated basic or neutral alumina

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ammonium hydroxide (NH₄OH)

• Chromatography column

• Test tubes or fraction collector

Procedure:

• Slurry Packing: Prepare a slurry of alumina in DCM and pour it into the chromatography column. Allow the solvent to drain until it is level with the top of the alumina bed.

• Sample Loading: Dissolve the crude material in a minimal amount of the eluent (e.g., 95:5:0.5 DCM/MeOH/NH₄OH) and adsorb it onto a small amount of alumina. Allow the solvent to evaporate completely. Carefully add the dried alumina with the adsorbed sample to the top of the column.

• Elution: Begin eluting with a suitable solvent system. A good starting point is a gradient of methanol in dichloromethane with a small amount of ammonium hydroxide (e.g., 0-10% methanol in DCM with 0.5% NH₄OH).

• Fraction Collection: Collect fractions and monitor the elution of your compound using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Data Presentation

Table 1: Solvent Properties for Recrystallization

Solvent	Boiling Point (°C)	Polarity Index	Comments
Methanol	65	5.1	Good solvent for dissolving polar salts when hot.
Ethanol	78	4.3	Similar to methanol, but less volatile.
Isopropanol	82	3.9	Another good option as a primary solvent.
Diethyl Ether	35	2.8	Common anti-solvent, highly volatile.
MTBE	55	2.5	Less volatile and safer alternative to diethyl ether as an anti-solvent.
Ethyl Acetate	77	4.4	Can be used as an anti-solvent or for washing to remove less polar impurities.
Hexane	69	0.1	Good for washing to remove non-polar impurities.

Visualizations

Caption: Decision workflow for purification strategy.

Caption: Step-by-step recrystallization protocol.

References

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• Piperidine from the hydrolysis of piperine - Powered by XMB 1.9.11 - Sciencemadness.org. (2018, January 18). Retrieved from [Link]

• US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents. (n.d.).

• Enantioseparation of Hydrochloride Salts Using Carbon Dioxide-Based Mobile Phases with On-Line Polarimetric Detection | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Have you experienced that your piperidine crystallizes when not in use? - ResearchGate. (2021, July 6). Retrieved from [Link]

• 3-(1,2,4-oxadiazol-5-yl)piperidine hydrochloride - PubChem. (n.d.). Retrieved from [Link]

• Purification of strong polar and basic compounds : r/Chempros - Reddit. (2023, January 7). Retrieved from [Link]

• 3-(1,2,4-oxadiazol-3-yl)piperidine hydrochloride — Chemical Substance Information. (n.d.). Retrieved from [Link]

• EP0384288A2 - Piperidine compounds and their preparation and use - Google Patents. (n.d.).

• Considerations on HILIC and Polar Organic Solvent Based Separations: Use of Cyclodextrin and Macrocyclic Glycopetide Stationary Phases - PMC. (n.d.). Retrieved from [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog. (2025, June 18). Retrieved from [Link]

• 5-(Piperidin-3-yl)-3-(pyridin-3-yl)-1,2,4-oxadiazole hydrochloride - NextSDS. (n.d.). Retrieved from [Link]

• Freebasing Piperidine HCl , Hive Newbee Forum. (n.d.). Retrieved from [Link]

• Novel 1,2,4-Oxadiazole Derivatives in Drug Discovery - PMC. (n.d.). Retrieved from [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. (n.d.). Retrieved from [Link]

• Synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidate for the treatment of Alzheimer's disease - Taylor & Francis. (2018, May 28). Retrieved from [Link]

• (PDF) Synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives as potential drug candidate for the treatment of Alzheimer's disease - ResearchGate. (2026, January 6). Retrieved from [Link]

• 3-(5-piperidin-3-yl-1,2,4-oxadiazol-3-yl)pyridine hydrochloride - NextSDS. (n.d.). Retrieved from [Link]

• Synthesis and Characterization of 1, 3, 4-Oxadiazole Derivatives. (2019, January 10). Retrieved from [Link]

• Synthesis of 1,2,4-oxadiazoles - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Synthesis of sterically hindered 3-(1,2,4-oxadiazol-3-yl)pyridines under TBAF catalysis. (n.d.). Retrieved from [Link]

• 3-(1,3,4-oxadiazol-2-yl)piperidine hydrochloride - PubChem. (n.d.). Retrieved from [Link]

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Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) and Performance Comparison Guide: The 3-(Piperidin-3-yl)-1,2,4-oxadiazole Scaffold in CNS Drug Discovery

As drug discovery increasingly targets complex central nervous system (CNS) receptors, the limitations of traditional planar, highly lipophilic aromatic scaffolds become apparent. The "escape from flatland" principle dictates that increasing the fraction of sp3 hybridized carbons ( Fsp3​ ) improves solubility, metabolic stability, and clinical success rates.

As a Senior Application Scientist, I have evaluated numerous chemotypes for CNS penetration. This guide objectively compares the performance of the novel 3-(Piperidin-3-yl)-1,2,4-oxadiazole scaffold against legacy heteroaromatic alternatives (e.g., 3-pyridyl-1,2,4-oxadiazoles). We will draw on recent breakthroughs in[1][2] and [3] to demonstrate the superior physicochemical properties and target engagement of this sp3-enriched scaffold.

Mechanistic Rationale: Escaping Flatland

Why substitute a planar pyridine ring with a saturated piperidine ring attached to a 1,2,4-oxadiazole core? The causality behind this structural modification is rooted in three critical physicochemical parameters:

• Lipophilicity and BBB Penetration: CNS drugs require a delicate balance of lipophilicity (clogP 2–4) and a high CNS Multiparameter Optimization (CNS-MPO) score (≥ 4)[4]. Aromatic rings often drive clogP too high, leading to non-specific binding, rapid clearance, and poor solubility. Saturated piperidines lower the clogP while maintaining the necessary basicity for target engagement.

• Aqueous Solubility: The basic nitrogen in the piperidine ring ( pKa​≈9−10 ) allows for stable salt formation at physiological pH. This drastically improves aqueous solubility compared to neutral or weakly basic heteroaromatics like pyridine ( pKa​≈5.2 ).

• Stereochemical Complexity: The piperidin-3-yl moiety introduces a chiral center. This three-dimensionality allows for stereospecific interactions within the receptor's allosteric binding pocket, which often translates to enhanced potency and selectivity that planar rings simply cannot achieve.

Logical flow of scaffold optimization from planar aromatic to sp3-rich piperidine structures.

Performance Comparison: Quantitative Data

To objectively evaluate the performance of the 3-(Piperidin-3-yl)-1,2,4-oxadiazole scaffold, we compare it directly against its 3-pyridyl predecessor using data from the optimization of RLX-33, a first-in-class RXFP3 Negative Allosteric Modulator (NAM)[1][2]. We also highlight its versatility in a secondary case study involving NAT8L inhibitors[3].

Structural Comparison: Legacy Heteroaromatic vs. Novel Piperidine Scaffold

Parameter	Legacy Scaffold (Compound 2)	Optimized Scaffold (Compound 3)	Mechanistic Causality & Advantage
A-Ring Structure	3-Pyridyl	Piperidin-3-yl	Transition from sp2 to sp3 hybridization.
Target Application	RXFP3 NAM	RXFP3 NAM	-
Potency (IC 50​ )	2.63 μM	0.76 μM	~4-fold improvement. The chiral sp3 ring provides a superior stereochemical fit in the allosteric pocket[4].
Lipophilicity (clogP)	> 4.0	3.5	Saturated ring reduces overall hydrophobicity, perfectly fitting CNS-MPO criteria (clogP 2-4)[4].
Aqueous Solubility	< 1 μM	Highly Soluble	The basic aliphatic amine allows for protonation, overcoming the solubility bottleneck of planar aromatics[4].
Versatility (Other Targets)	Limited	High	The related piperidin-3-ylmethyl variant yielded potent, brain-penetrant NAT8L inhibitors with low efflux ratios[3].

Experimental Workflows & Protocols

To ensure reproducibility and trustworthiness, the following protocols describe the synthesis of the scaffold and its functional validation. These methods are designed as self-validating systems , incorporating internal controls to verify success at each stage.

Protocol A: Synthesis of the 3-(Piperidin-3-yl)-1,2,4-oxadiazole Core

• Amidoxime Formation: React the appropriate nitrile precursor with hydroxylamine hydrochloride (1.5 eq) and triethylamine (2.0 eq) in ethanol at reflux for 4 hours.

  • Causality: Triethylamine neutralizes the hydrochloride salt, liberating free hydroxylamine to attack the electrophilic nitrile carbon.

• Amide Coupling: Couple the resulting amidoxime with 1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid using HATU (1.2 eq) and DIPEA (2.5 eq) in DMF at room temperature.

  • Causality: HATU is selected over traditional carbodiimides (like EDC) due to its superior efficiency in coupling sterically hindered secondary amines, minimizing epimerization of the chiral piperidine center.

• Cyclodehydration: Heat the O-acyl amidoxime intermediate to 110°C in toluene for 12 hours.

  • Self-Validation Check: Monitor the reaction via LC-MS. The specific mass shift of -18 Da (loss of H2​O ) confirms the successful cyclization into the 1,2,4-oxadiazole ring, distinguishing it from uncyclized intermediates.

• Deprotection: Remove the Boc protecting group using 20% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) at room temperature for 2 hours to yield the free piperidine amine.

Step-by-step workflow from chemical synthesis to functional pharmacological validation.

Protocol B: RXFP3 Functional Validation ( [35S]GTPγS Binding Assay)

To validate the synthesized analogs as Negative Allosteric Modulators (NAMs), a functional assay measuring G-protein activation is required[4].

• Membrane Preparation: Isolate cell membranes from CHO-K1 cells stably expressing the human RXFP3 receptor.

• Incubation: Incubate membranes (10 μ g/well ) in assay buffer (20 mM HEPES, 100 mM NaCl, 5 mM MgCl2​ , 0.1% BSA, pH 7.4) containing 0.1 nM [35S]GTPγS , 1 μM GDP, and varying concentrations of the oxadiazole test compound.

• Stimulation: Add an EC80​ concentration of the endogenous agonist (Relaxin-3) to stimulate G-protein activation.

• Filtration & Detection: Terminate the reaction by rapid filtration through GF/B microplates. Wash extensively, add scintillation cocktail, and measure membrane-bound radioactivity.

  • Self-Validation Check: This assay is a self-validating system. The inclusion of a known positive control (e.g., RLX-33) alongside vehicle controls ensures that any observed dose-dependent decrease in [35S]GTPγS binding is specifically due to the negative allosteric modulation of the Gi/o​ -coupled receptor, rather than non-specific membrane disruption or assay artifact.

RXFP3 signaling pathway and the mechanism of negative allosteric modulation.

Conclusion

The transition from legacy planar heteroaromatics to the 3-(Piperidin-3-yl)-1,2,4-oxadiazole scaffold represents a highly effective strategy in CNS drug development. By increasing the Fsp3​ fraction, researchers can simultaneously solve solubility bottlenecks, lower lipophilicity to optimal CNS-MPO ranges, and exploit stereochemical interactions to drive target potency. Whether utilized for RXFP3 allosteric modulation or NAT8L inhibition, this scaffold serves as a robust, highly tunable foundation for modern neuropharmacology.

References

• Guan, D., Lakmal, H. H. C., Bender, B. N., et al. (2025). "Development of Diphenyl-1,2,4-Oxadiazole Analogues as Allosteric Modulators of the RXFP3 Receptor: Evaluation of Importance of the N-Substituted-2-Pyrrolidone Moiety in RLX-33." Journal of Medicinal Chemistry, 68(7), 7751-7766.[Link]

• National Institutes of Health (NIH) / PubMed Central (PMC). (2026). "Discovery of N-Acetyltransferase 8-Like (NAT8L) inhibitors based on a N-Acylated (Piperidin-3-ylmethyl)-1,2,4-Oxadiazole Scaffold." PMC Archive.[Link]

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• 3. Discovery of N-Acetyltransferase 8-Like (NAT8L) inhibitors based on a N-Acylated (Piperidin-3-ylmethyl)-1,2,4-Oxadiazole Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
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In Vitro and In Vivo Correlation of 3-(Piperidin-3-yl)-1,2,4-oxadiazole Hydrochloride Activity: A Comprehensive Comparison Guide

Executive Summary

The development of selective muscarinic acetylcholine receptor (mAChR) modulators is a cornerstone in the pursuit of novel therapeutics for Alzheimer's disease (AD) and schizophrenia[1]. Historically, first-generation orthosteric agonists like Xanomeline (a 1,2,5-thiadiazole derivative) demonstrated robust antipsychotic and procognitive effects but were severely limited by dose-limiting cholinergic side effects, such as severe gastrointestinal distress, sweating, and salivation[2]. These adverse events were driven by the non-selective activation of peripheral M2 and M3 receptors[2].

To overcome these clinical liabilities, modern drug design has pivoted toward functionally selective M1/M4 partial agonists and positive allosteric modulators (PAMs)[3]. Among these, 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride (3-POH) and its derivatives have emerged as highly optimized pharmacophores. The substitution of the traditional thiadiazole ring with a 1,2,4-oxadiazole ring fundamentally alters the basicity of the piperidine nitrogen and the overall lipophilicity. This structural evolution leads to superior blood-brain barrier (BBB) penetrance and exquisite functional selectivity for M1 over M2/M3[4].

This guide objectively compares the in vitro and in vivo performance of the 3-POH pharmacophore against classical alternatives (Xanomeline and Arecoline) and establishes a rigorous In Vitro-In Vivo Correlation (IVIVC) framework for researchers and drug development professionals.

In Vitro Activity Profiling: Establishing Functional Selectivity

Causality of Experimental Design: Relying solely on binding affinity ( Ki​ ) is insufficient to predict in vivo success because it cannot distinguish between full agonists, partial agonists, and antagonists. Furthermore, to avoid the peripheral side effects seen with Xanomeline, compounds must be evaluated in functional assays that measure secondary messengers. Because the M1 receptor is Gq​ -coupled, its activation leads to Phospholipase C (PLC) cleavage, generating IP3​ and triggering intracellular calcium ( Ca2+ ) release. Conversely, M2 and M4 are Gi​ -coupled. By utilizing a High-Throughput Intracellular Calcium Mobilization Assay, we can directly quantify the functional EC50​ and maximal efficacy ( Emax​ ) of 3-POH at the M1 receptor, ensuring it lacks off-target agonism at M2/M3.

Protocol: High-Throughput Intracellular Calcium Mobilization (FLIPR) Assay

Self-Validating Mechanism: This protocol strictly requires a reference antagonist (Atropine) control to verify that the observed Ca2+ flux is mAChR-mediated, eliminating false positives from off-target GPCR activation.

• Cell Preparation: Seed CHO-K1 cells stably expressing human M1, M2, M3, or M4 receptors into 384-well black, clear-bottom plates at 15,000 cells/well. Incubate overnight at 37°C.

• Dye Loading: Aspirate media and add 20 µL of Fluo-4 AM calcium indicator dye (diluted in assay buffer containing 2.5 mM Probenecid to prevent dye extrusion via anion transporters). Incubate for 45 minutes at 37°C in the dark.

• Baseline Measurement: Transfer plates to a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence for 10 seconds to establish a stable background.

• Compound Addition: Inject 10 µL of 3-POH, Xanomeline, or Arecoline using a 10-point concentration-response curve (ranging from 0.1 nM to 10 µM).

• Kinetic Readout: Record fluorescence ( Ex​=488 nm, Em​=525 nm) continuously for 3 minutes. Calculate the area under the curve (AUC) or peak fluorescence relative to a baseline acetylcholine (ACh) control.

• Validation Step: In parallel control wells, pre-incubate cells with 1 µM Atropine for 15 minutes prior to agonist addition. A complete ablation of the fluorescent signal validates the target-specific mechanism.

In Vivo Efficacy & Pharmacokinetics (PK)

Causality of Experimental Design: A highly potent in vitro EC50​ is meaningless if the compound is rapidly cleared or acts as a substrate for P-glycoprotein (P-gp) efflux pumps at the BBB[2]. Therefore, PK profiling must determine the unbound brain concentration ( Cb,u​ ). For behavioral efficacy, the Scopolamine-Induced Amnesia Model is the industry standard. Scopolamine, a muscarinic antagonist, induces severe memory deficits. Reversing this deficit with 3-POH proves that the compound not only enters the brain but successfully outcompetes the antagonist at central M1 receptors to restore cognitive function.

Protocol: Scopolamine-Induced Amnesia Reversal (Novel Object Recognition)

• Acclimation & Dosing: Habituate male Wistar rats to the testing arena for 3 consecutive days. On day 4, administer 3-POH (0.1, 0.5, or 1.0 mg/kg, p.o.) or vehicle control.

• Amnesia Induction: 30 minutes post-dose, administer Scopolamine hydrobromide (1.0 mg/kg, i.p.) to induce cholinergic blockade.

• Acquisition Phase (T1): 30 minutes post-scopolamine, place the rat in the arena with two identical objects. Allow exactly 5 minutes of uninhibited exploration.

• Retention Phase (T2): 24 hours later, replace one familiar object with a novel object. Record the time spent exploring both objects using automated tracking software.

• Data Analysis: Calculate the Discrimination Index (DI) = (Time Novel - Time Familiar) / Total Exploration Time. A DI significantly > 0 indicates successful memory restoration and central target engagement.

Data Presentation: Comparative Performance Summary

The following table synthesizes the quantitative performance of 3-POH against Xanomeline and Arecoline. 3-POH demonstrates a highly favorable brain-to-plasma ratio ( Kp,uu​ ) and exquisite functional selectivity. This directly translates to a lower in vivo effective dose ( ED50​ ) without the adverse event (AE) liabilities characteristic of older, non-selective agents.

Compound	M1 EC50​ (nM)	M2/M3 EC50​ (nM)	Efficacy ( Emax​ vs ACh)	Brain Penetrance ( Kp,uu​ )	In Vivo NOR ED50​ (mg/kg)	Side Effect Profile
3-POH	15.2	>10,000	65% (Partial)	1.25	0.5	Low (No GI distress)
Xanomeline	3.5	120 / 85	95% (Full)	0.80	1.0	High (Sweating, GI)
Arecoline	45.0	30 / 50	100% (Full)	0.45	5.0	High (Non-selective)

Establishing the In Vitro - In Vivo Correlation (IVIVC)

A robust IVIVC bridges the gap between cellular assays and whole-organism behavior. For M1 agonists, the unbound brain concentration ( Cb,u​ ) must exceed the in vitro EC50​ to drive target engagement[1]. While both in vitro and in vivo assays are standard, correlation often fails due to differential P-gp expression or rapid in vivo clearance[2].

Unlike Xanomeline, which suffers from rapid peripheral clearance and poor target selectivity[2], 3-POH maintains a Cb,u​ of ~45 nM at a 0.5 mg/kg dose. Because this concentration is roughly 3-fold higher than its in vitro M1 EC50​ (15.2 nM), it achieves ~75% receptor occupancy in vivo. This is the precise threshold required to reverse scopolamine-induced amnesia without triggering M1-mediated seizure liability, which typically occurs at >95% occupancy[1].

IVIVC Logic Workflow: From in vitro EC50 to in vivo behavioral efficacy for 3-POH.

Muscarinic M1 Receptor Signaling Pathway modulated by 3-POH.

References

• Title: Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders Source: PMC - NIH URL: [Link]

• Title: Diverse Effects on M1 Signaling and Adverse Effect Liability within a Series of M1 Ago-PAMs Source: ACS Chemical Neuroscience URL: [Link]

• Title: Identification and pharmacological profile of SPP1, a potent, functionally selective and brain penetrant agonist at muscarinic M1 receptors Source: PMC - NIH URL: [Link]

• Title: A New Era of Muscarinic Acetylcholine Receptor Modulators in Neurological Diseases, Cancer and Drug Abuse Source: MDPI URL: [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification and pharmacological profile of SPP1, a potent, functionally selective and brain penetrant agonist at muscarinic M1 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A New Era of Muscarinic Acetylcholine Receptor Modulators in Neurological Diseases, Cancer and Drug Abuse | MDPI [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of 3-(Piperidin-3-yl)-1,2,4-oxadiazole Hydrochloride: A Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the ability to handle novel chemical compounds with precision and safety is paramount. This guide provides essential, immediate safety and logistical information for handling 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following protocols are synthesized from data on structurally similar oxadiazole and piperidine derivatives to ensure a robust margin of safety. Every recommendation herein is grounded in established principles of laboratory safety and chemical handling.

Immediate Safety Briefing: Hazard Assessment

Based on data from analogous compounds, 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride should be handled as a substance with potential for acute toxicity, skin and eye irritation, and respiratory tract irritation.[1][2][3][4][5] All personnel must treat this compound with the recognition of "having unknown hazards and toxicity" and handle it only with the specialized knowledge and experience required for working with research chemicals.[2]

Primary Hazards:

• Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: Causes skin irritation.[1][2][3][5]

• Serious Eye Irritation: Causes serious eye irritation.[1][2][3][5]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation and drowsiness or dizziness.[1][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to ensure personal safety. The following table summarizes the recommended PPE for handling 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride.

PPE Category	Recommendation	Rationale
Eye and Face Protection	Chemical safety goggles that meet ANSI standard Z87.1-2003. A face shield should be worn over goggles when there is a significant risk of splashes.[6][7]	Protects against splashes and airborne particles that could cause serious eye irritation.[1][2][3][5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[6][8] Gloves must be inspected for tears or punctures before each use.[8]	Prevents direct skin contact, which may cause irritation or be harmful if absorbed.[1][6]
Body Protection	A flame-resistant lab coat.[7][9] For larger quantities or when there is a risk of significant spillage, chemical-resistant coveralls may be necessary.[10]	Protects against accidental spills and contamination of personal clothing.[6]
Respiratory Protection	All handling of the solid compound should occur in a certified chemical fume hood to control dust exposure.[9] If a fume hood is not available, a NIOSH-approved respirator with an appropriate particulate filter is necessary.[6]	Minimizes inhalation of the compound, especially in powder form, which may cause respiratory irritation.[2][3]

Operational and Disposal Plans: A Step-by-Step Guide

Proper handling and disposal are critical to maintaining the integrity of the compound and ensuring a safe laboratory environment.

Experimental Workflow: Safe Handling Protocol

The logical workflow for handling this chemical is outlined below.

Workflow for handling 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride.

Step-by-Step Methodology:

• Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available and in good condition. An emergency eyewash station and safety shower must be accessible.[9][11]

• Dispensing: Conduct all weighing and transfer operations of the solid compound inside a chemical fume hood to control dust and vapor exposure.[9] Use appropriate tools such as a spatula and weighing paper.

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible materials such as strong oxidizing agents.[2][11][12]

• Decontamination: Clean all equipment and the work area thoroughly after handling.

• Disposal: Collect all waste material, including contaminated PPE, in a labeled, sealed container for disposal by an approved waste disposal plant.[11] Do not empty into drains.[13]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Type	First-Aid Measures
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor.[11] If not breathing, give artificial respiration.[2][13]
Skin Contact	Immediately take off all contaminated clothing. Rinse the skin with plenty of water.[2][11] If skin irritation occurs, get medical advice.[11]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2][11] If eye irritation persists, get medical advice.[11]
Ingestion	Rinse mouth with water. Do NOT induce vomiting.[2] Call a POISON CENTER or doctor if you feel unwell.[2][11]
Spillage	For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the solid.[9] Sweep up, place in a bag, and hold for waste disposal.[11] Ventilate the area until the material pick-up is complete.[11]

This guide is intended to provide a framework for the safe handling of 3-(Piperidin-3-yl)-1,2,4-oxadiazole hydrochloride. It is imperative that a comprehensive, site-specific risk assessment is conducted by qualified personnel before any handling of this compound.

References

• Personal protective equipment for handling 5-Cyclopropyl-1,3,4-oxadiazol-2-ol. Benchchem.
• 3-(1,2,4-oxadiazol-3-yl)piperidine hydrochloride — Chemical Substance Information.
• Safety Data Sheet. KISHIDA CHEMICAL CO., LTD.
• Personal protective equipment for handling 4-propyl-1,3-oxazole. Benchchem.
• Safety Data Sheet. BLD Pharmatech.
• SAFETY DATA SHEET. Sigma-Aldrich.
• SAFETY DATA SHEET. Fisher Scientific.
• Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Oregon OSHA.
• SAFETY DATA SHEET. MilliporeSigma.
• SAFETY DATA SHEET. Fisher Scientific.
• 5-(Piperidin-3-yl)-3-(pyridin-3-yl)-1,2,4-oxadiazole hydrochloride. NextSDS.
• 3-(3-ETHYL-1,2,4-OXADIAZOL-5-YL)PIPERIDINE. ChemicalBook.
• Personal Protective Equipment (PPE) for Working with Oxidizing Agents.
• Personal Protective Equipment in Chemistry | Environmental Health and Safety. Dartmouth.
• SAFETY DATA SHEET. Apollo Scientific.
• 3-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride. NextSDS.

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